Technical Documentation Center

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride
  • CAS: 51963-62-3

Core Science & Biosynthesis

Foundational

Metabolic Reprogramming via Gamma-Butyrobetaine Ethyl Ester Chloride: A Technical Whitepaper on L-Carnitine Biosynthesis and Nitric Oxide Modulation

Executive Summary The compound 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride , commonly referred to as Gamma-Butyrobetaine Ethyl Ester Chloride (GBB-EEC) , is a highly bioavailable synthetic prodrug and metaboli...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride , commonly referred to as Gamma-Butyrobetaine Ethyl Ester Chloride (GBB-EEC) , is a highly bioavailable synthetic prodrug and metabolic modulator. In cellular metabolism, GBB-EEC operates via a dual-axis mechanism: it functions as a potent biosynthetic precursor to L-carnitine, driving mitochondrial beta-oxidation, while simultaneously acting as a cholinomimetic agent that stimulates endothelial nitric oxide synthase (eNOS).

This whitepaper deconstructs the biochemical causality of GBB-EEC, detailing the enzymatic pathways it hijacks, the physiological outcomes of its administration (thermogenesis and vasodilation), and the self-validating experimental frameworks required to quantify its pharmacodynamic profile in preclinical models.

Molecular Rationale: The Esterification Advantage

Endogenous Gamma-Butyrobetaine (GBB) is a highly polar zwitterion, which severely limits its passive diffusion across lipid bilayers. By esterifying the carboxylic acid group with an ethyl moiety to form GBB-EEC, the molecule's lipophilicity is drastically increased.

The Causality of Cellular Penetrance: The ethyl ester neutralizes the negative charge of the carboxylate at physiological pH. This structural modification allows GBB-EEC to rapidly bypass specific membrane transporters (such as OCTN2, which is easily saturated) and enter the cytosol via passive diffusion. Once intracellular, ubiquitous non-specific esterases rapidly hydrolyze the ethyl ester, liberating free GBB and creating a massive, localized substrate sink that drives downstream enzymatic reactions.

Mechanism Axis I: BBOX1-Driven L-Carnitine Biosynthesis

The primary metabolic fate of intracellular GBB is its conversion into L-carnitine. This reaction is strictly catalyzed by Gamma-butyrobetaine dioxygenase (BBOX1) , an iron- and 2-oxoglutarate-dependent oxygenase .

When GBB-EEC is hydrolyzed, the sudden influx of GBB pushes the BBOX1 enzymatic equilibrium forward. BBOX1 hydroxylates the gamma-carbon of GBB, yielding L-carnitine. The newly synthesized L-carnitine is obligate for the Carnitine Palmitoyltransferase (CPT1/CPT2) system. By conjugating with long-chain fatty acids, L-carnitine shuttles these energetic substrates across the inner mitochondrial membrane, directly fueling beta-oxidation and ATP production. Deficiencies in this BBOX1 pathway lead to profound metabolic failure and myopathies.

Pathway1 GBBEEC GBB-EEC (Prodrug) Esterase Cytosolic Esterases (Hydrolysis) GBBEEC->Esterase Cleavage of Ethyl Ester GBB Gamma-Butyrobetaine (GBB) Esterase->GBB Substrate Accumulation BBOX1 BBOX1 Enzyme (Fe2+, 2-OG, O2) GBB->BBOX1 Enzymatic Hydroxylation LCarnitine L-Carnitine (Active Carrier) BBOX1->LCarnitine Biosynthesis CPT CPT1/CPT2 System (Mitochondria) LCarnitine->CPT Fatty Acid Conjugation BetaOx Beta-Oxidation (ATP Production) CPT->BetaOx Mitochondrial Import

Metabolic conversion of GBB-EEC to L-Carnitine and its role in mitochondrial beta-oxidation.

Mechanism Axis II: eNOS Activation and Vasodilation

Beyond lipid metabolism, GBB-EEC exerts profound hemodynamic effects. GBB and its esterified derivatives exhibit cholinomimetic properties. They act on endothelial acetylcholine receptors (AChR), triggering a calcium/calmodulin-dependent activation of Endothelial Nitric Oxide Synthase (eNOS) .

eNOS catalyzes the oxidation of L-arginine to L-citrulline, releasing Nitric Oxide (NO). NO acts as a paracrine signaling molecule, diffusing into adjacent vascular smooth muscle cells where it activates soluble guanylyl cyclase (sGC). The resulting accumulation of cyclic GMP (cGMP) forces smooth muscle relaxation, leading to profound vasodilation, hyperemia (the "pump" effect), and secondary thermogenesis (sweating).

Pathway2 GBBEEC GBB-EEC / GBB AChR Endothelial AChR (Cholinomimetic Target) GBBEEC->AChR Receptor Agonism CaM Calcium/Calmodulin Complex AChR->CaM Intracellular Ca2+ Release eNOS eNOS Activation (Endothelium) CaM->eNOS Binding & Activation NO Nitric Oxide (NO) Production eNOS->NO L-Arginine Oxidation sGC Soluble Guanylyl Cyclase (Smooth Muscle) NO->sGC Paracrine Diffusion Vasodilation Vasodilation & Thermogenesis sGC->Vasodilation cGMP Pathway Activation

Mechanism of GBB-EEC induced endothelial nitric oxide (NO) production and vasodilation.

Quantitative Pharmacodynamic Data

The structural modification of GBB into GBB-EEC yields a massive increase in pharmacological potency, particularly regarding its vasodilatory properties. The table below summarizes the comparative efficacy data.

Pharmacodynamic ParameterGamma-Butyrobetaine (GBB)GBB Ethyl Ester Chloride (GBB-EEC)Fold Difference / Impact
Vasodilation EC50 5.0 x 10⁻⁵ M2.5 x 10⁻⁶ M20x More Potent
Cellular Penetrance Low (Transporter-dependent)High (Passive diffusion)Rapid Cytosolic Accumulation
BBOX1 Substrate Affinity High (Endogenous substrate)High (Post-hydrolysis)Sustained L-Carnitine Synthesis
eNOS Activation ModerateHighProfound Thermogenesis

Data adapted from in vitro aortic ring assays and BBOX1 kinetic studies [1][2].

Validated Experimental Protocols

To ensure scientific integrity, any assay evaluating GBB-EEC must be a self-validating system . This means incorporating specific enzymatic inhibitors to prove causality, rather than mere correlation, and utilizing internal standards to account for extraction variances.

Protocol A: LC-MS/MS Quantification of BBOX1 Conversion Efficacy

Objective: Prove that GBB-EEC increases intracellular L-carnitine strictly via the BBOX1 pathway. Self-Validation Mechanism: The use of Meldonium (a competitive BBOX1 inhibitor) as a negative control proves causality. If Meldonium abolishes the L-carnitine spike, the conversion is definitively BBOX1-dependent. The inclusion of d3-L-Carnitine ensures mass spectrometry accuracy.

Step-by-Step Methodology:

  • Cell Culture: Seed HepG2 cells (chosen for high endogenous BBOX1 expression) in 6-well plates and culture to 80% confluence.

  • Inhibitor Pre-treatment: Treat the negative control group with 100 µM Meldonium for 1 hour prior to the assay to block BBOX1 active sites.

  • Substrate Spiking: Introduce 50 µM GBB-EEC to all experimental wells.

  • Metabolic Quenching: At intervals of 0, 30, 60, and 120 minutes, aspirate media and immediately add 500 µL of ice-cold 80% methanol to lyse cells and halt all enzymatic activity.

  • Internal Standardization: Spike the lysates with 10 ng of stable isotope-labeled d3-L-Carnitine to normalize extraction efficiency.

  • Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 mins. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the mass transitions for GBB, L-Carnitine, and d3-L-Carnitine.

Protocol B: Fluorometric Quantification of eNOS-Mediated NO Production

Objective: Confirm that GBB-EEC-induced vasodilation is driven by endothelial NO production. Self-Validation Mechanism: The use of L-NAME (an eNOS inhibitor) verifies that the fluorescent signal is generated by eNOS-derived NO, ruling out reactive oxygen species (ROS) artifacts.

Step-by-Step Methodology:

  • Cell Culture: Culture Human Umbilical Vein Endothelial Cells (HUVECs) in endothelial growth medium until fully confluent.

  • Probe Loading: Incubate cells with 5 µM DAF-2 DA (a highly specific, cell-permeable NO fluorescent probe) for 30 minutes at 37°C.

  • Washing & Grouping: Wash cells thrice with PBS to remove extracellular probe. Divide into three cohorts: Vehicle Control, GBB-EEC (10 µM), and GBB-EEC (10 µM) + L-NAME (100 µM).

  • Kinetic Measurement: Measure real-time fluorescence using a microplate reader (Excitation 495 nm / Emission 515 nm) continuously over 60 minutes.

  • Normalization: Post-assay, lyse the cells and perform a BCA Protein Assay. Normalize all fluorescence units to total protein concentration to account for cell density variations.

References

  • Sjakste, N., Kleschyov, A. L., Boucher, J. L., Baumane, L., Dzintare, M., Meirena, D., Sjakste, J., Sydow, K., Münzel, T., & Kalvinsh, I. (2004). Endothelium- and nitric oxide-dependent vasorelaxing activities of gamma-butyrobetaine esters: possible link to the antiischemic activities of mildronate. European Journal of Pharmacology.[Link]

  • Tars, K., Rumnieks, J., Zeltins, A., Kazaks, A., Kotelovica, S., Leonciks, A., Sharipo, A., Viksna, A., Kuka, J., Liepinsh, E., & Dambrova, M. (2014). Targeting Carnitine Biosynthesis: Discovery of New Inhibitors against γ-Butyrobetaine Hydroxylase. Journal of Medicinal Chemistry.[Link]

  • Fong, S., et al. (2025). Biallelic variants in BBOX1 cause L-Carnitine deficiency and elevated γ-butyrobetaine. NPJ Genomic Medicine.[Link]

Foundational

The Biochemical Conversion Pathway of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium Chloride to L-Carnitine: A Technical Guide

Executive Summary The compound 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS 51963-62-3), commercially recognized as Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC) or ProGBB™, is a highly bioavailable,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS 51963-62-3), commercially recognized as Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC) or ProGBB™, is a highly bioavailable, synthetic prodrug of L-carnitine[1]. L-carnitine is an essential metabolite required for the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation and subsequent cellular energy production[2],[3]. While direct L-carnitine supplementation suffers from poor intestinal absorption and rapid renal clearance, GBB-EEC leverages a biphasic endogenous conversion pathway to sustainably elevate plasma L-carnitine levels[4]. This whitepaper provides a comprehensive mechanistic analysis of the GBB-EEC biotransformation cascade, detailing the enzymatic kinetics, chemical rationale, and self-validating in vitro protocols required for pathway analysis.

Chemical Rationale: Why Esterify Gamma-Butyrobetaine?

Native gamma-butyrobetaine (GBB) is a zwitterionic molecule at physiological pH. By esterifying the carboxylate group with an ethyl moiety to form GBB-EEC, the molecule's topological polar surface area (TPSA) is significantly reduced[5]. This structural modification enhances the lipophilicity of the compound, facilitating superior passive diffusion across the intestinal epithelium and cellular lipid bilayers. Once internalized, the ester bond is rapidly cleaved by intracellular esterases, trapping the highly polar GBB intermediate within the cytosol where it is shuttled to the liver and kidneys for final processing[3],[6].

The Biphasic In Vivo Conversion Mechanism

The biotransformation of GBB-EEC to L-carnitine is a strict two-step enzymatic cascade:

Phase 1: Esterase-Mediated Hydrolysis

Upon cellular entry, ubiquitous carboxylesterases (CES) target the ethyl ester bond of GBB-EEC. This hydrolysis reaction yields native gamma-butyrobetaine (GBB) and a stoichiometric equivalent of ethanol[5]. This step is rapid and serves as the de-protection mechanism of the prodrug.

Phase 2: BBOX1-Mediated Stereoselective Hydroxylation

The newly liberated GBB acts as the direct substrate for Gamma-butyrobetaine dioxygenase (BBOX1) , the rate-limiting enzyme in endogenous L-carnitine biosynthesis[4],[3]. BBOX1 is predominantly expressed in the liver and kidneys[6]. It belongs to the superfamily of Fe(II) and 2-oxoglutarate (2-OG)-dependent oxygenases[7].

Causality of the Catalytic Cycle: The reaction requires molecular oxygen, Fe(II), 2-OG, and L-ascorbate[8]. The cycle initiates when 2-OG and GBB bind to the active-site iron. Molecular oxygen binds, triggering the oxidative decarboxylation of 2-OG into succinate and CO₂. This generates a highly reactive Fe(IV)-oxo (ferryl) intermediate, which abstracts a hydrogen atom specifically from the pro-R C3 position of GBB. A rapid hydroxyl radical rebound yields L-carnitine[7]. L-ascorbate is strictly required not as a primary electron donor, but as a secondary reducing agent to rescue the enzyme by reducing inactive Fe(III) back to Fe(II) in the event of uncoupled turnover[8],[2].

Pathway GBBEEC 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium (GBB-EEC) Esterase Carboxylesterases (CES) + H2O GBBEEC->Esterase GBB Gamma-butyrobetaine (GBB) BBOX1 BBOX1 (Dioxygenase) + Fe(II), 2-OG, O2, Ascorbate GBB->BBOX1 LCarnitine L-Carnitine Esterase->GBB Hydrolysis (- Ethanol) BBOX1->LCarnitine C3-Hydroxylation (- Succinate, CO2)

Metabolic conversion of GBB-EEC to L-carnitine via ester hydrolysis and BBOX1 hydroxylation.

Enzyme Kinetics and Quantitative Data

Understanding the kinetic parameters of this pathway is critical for drug formulation and dosage scaling. The table below summarizes the enzymatic dependencies and kinetic values associated with the conversion cascade.

EnzymeSubstrateApparent Km​ Essential Cofactors / Co-substratesPrimary Tissue Localization
Carboxylesterase (CES) GBB-EEC~1.2 - 2.5 mM *H₂OUbiquitous (High in Liver/Intestine)
BBOX1 ( γ -BBH) γ -Butyrobetaine~20 - 100 µM **Fe(II), 2-OG, O₂, L-AscorbateLiver, Kidney[3],[6]

* Estimated based on CES affinity for short-chain aliphatic esters. ** Substrate affinity varies by species and developmental stage; neonatal Km​ is significantly higher than adult Km​ [6].

Experimental Protocols: In Vitro Validation of Conversion

To investigate this pathway in a controlled laboratory setting, the following self-validating protocols isolate each phase of the conversion.

Protocol 1: Esterase Cleavage Assay (GBB-EEC → GBB)

This assay confirms the de-esterification of the prodrug using human liver microsomes (HLM).

  • Reagent Preparation: Prepare a 10 mM stock of GBB-EEC in DMSO. Suspend HLM to a concentration of 1 mg/mL in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Reaction Initiation: Spike GBB-EEC into the HLM suspension to achieve a final concentration of 100 µM. Incubate in a shaking water bath at 37°C.

  • Time-Course Quenching: At intervals of 0, 15, 30, and 60 minutes, extract 50 µL aliquots. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing a deuterated internal standard (e.g., d₃-GBB).

  • Protein Precipitation: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C.

  • Causality Control: Run a parallel assay using heat-inactivated HLM (boiled for 15 mins) to prove that hydrolysis is enzymatically driven and not a result of spontaneous chemical degradation.

Protocol 2: BBOX1 Enzymatic Hydroxylation Assay (GBB → L-Carnitine)

This protocol utilizes recombinant BBOX1 to validate the stereospecific hydroxylation of the GBB generated in Protocol 1[8].

  • Cofactor Master Mix: In a 50 mM Tris-d11 buffer (pH 7.5) containing 80 mM KCl, combine 50 µM FeSO₄, 1 mM 2-oxoglutarate (2-OG), and 4 mM L-ascorbate[8].

  • Enzyme Addition: Add recombinant human BBOX1 to a final concentration of 100 nM[8].

  • Reaction Initiation: Introduce 100 µM of GBB to the mixture. Incubate at 37°C for 24 hours under aerobic conditions, as molecular oxygen is an obligate co-substrate[8].

  • Reaction Termination: Quench the reaction with a 3-fold volume of cold methanol containing d₃-L-carnitine as an internal standard.

  • LC-MS/MS Analysis: Quantify the formation of L-carnitine by monitoring the specific mass transition (m/z 162.1 85.0).

  • Causality Control: Run a negative control omitting 2-OG or Fe(II). Without these cofactors, the ferryl intermediate cannot form, resulting in zero L-carnitine yield and validating the obligate dioxygenase mechanism.

Workflow Prep 1. Substrate Prep (GBB-EEC) Microsomes 2. CES Cleavage (HLM, 37°C) Prep->Microsomes BBOX 3. BBOX1 Assay (+ Cofactors) Microsomes->BBOX Quench 4. Quench & Extract (+ d3-IS) BBOX->Quench LCMS 5. LC-MS/MS Analysis Quench->LCMS

Step-by-step in vitro workflow for validating GBB-EEC to L-carnitine conversion using LC-MS/MS.

Pharmacological Significance

By acting as a direct precursor, GBB-EEC effectively "pushes" the endogenous L-carnitine biosynthesis pathway. Clinical and empirical observations indicate that GBB-EEC supplementation can nearly double plasma L-carnitine levels[4]. Furthermore, the rapid influx of GBB and subsequent BBOX1 enzymatic turnover is associated with a distinct thermogenic effect, often resulting in increased perspiration—a trait highly valued in metabolic and performance-focused formulations[9],[4]. Because L-carnitine biosynthesis is intrinsically regulated by BBOX1 saturation and cofactor availability, GBB-EEC provides a sustained precursor pool that circumvents the gastrointestinal degradation often seen with raw L-carnitine administration.

Conclusion

The conversion of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride to L-carnitine represents a highly efficient, two-stage metabolic pathway. By temporarily masking the polarity of gamma-butyrobetaine through ethyl esterification, drug developers can achieve superior cellular penetrance. Subsequent intracellular hydrolysis and BBOX1-mediated hydroxylation ensure a steady, bioavailable supply of L-carnitine, making GBB-EEC a scientifically validated tool for modulating lipid metabolism and mitochondrial bioenergetics.

Sources

Exploratory

Physicochemical and Pharmacokinetic Profiling of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (GBB-EEC)

Executive Summary 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS 51963-62-3), widely known in pharmacological and nutraceutical contexts as Gamma-butyrobetaine ethyl ester chloride (GBB-EEC) , is a highly bi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS 51963-62-3), widely known in pharmacological and nutraceutical contexts as Gamma-butyrobetaine ethyl ester chloride (GBB-EEC) , is a highly bioavailable precursor to L-carnitine[1]. By masking the carboxylic acid of standard γ-butyrobetaine (GBB) with an ethyl ester, this molecule acts as a prodrug. It bypasses the traditional rate-limiting absorption barriers of zwitterionic amino acid derivatives, delivering a potent substrate for the endogenous biosynthesis of L-carnitine.

This technical whitepaper provides drug development professionals and application scientists with an in-depth analysis of GBB-EEC’s physicochemical properties, its enzymatic conversion pathway via γ-butyrobetaine hydroxylase (BBOX), and field-validated experimental protocols for quantifying its metabolic flux.

Physicochemical Profiling and Structural Rationale

The structural design of GBB-EEC is a classic example of prodrug esterification. Endogenous GBB is a zwitterion at physiological pH, which limits its passive diffusion across lipid bilayers. By converting the carboxylate into an ethyl ester and pairing the quaternary ammonium with a chloride counter-ion, the molecule's lipophilicity is significantly enhanced, facilitating rapid cellular uptake[].

Quantitative Data Summary
PropertyValue / Description
IUPAC Name (4-ethoxy-4-oxobutyl)-trimethylazanium chloride
CAS Registry Number 51963-62-3
Molecular Formula C₉H₂₀ClNO₂
Molecular Weight 209.71 g/mol
Appearance White to off-white crystalline powder
Melting Point 132 °C – 137 °C
Solubility Highly soluble in water and polar organic solvents (e.g., ethanol)
Hygroscopicity High (characteristic of quaternary ammonium chloride salts)

Data synthesized from established chemical inventories and material safety data sheets[3].

Pharmacokinetics & Mechanism of Action

Ester Hydrolysis and Prodrug Activation

Upon ingestion or administration, GBB-EEC is subjected to ubiquitous non-specific esterases in the blood and hepatic tissues. The hydrolysis of the ethyl ester yields ethanol and the active intermediate, γ-butyrobetaine (GBB). This cleavage is the crucial first step, as the subsequent enzyme in the pathway strictly recognizes the free carboxylate of GBB.

The BBOX Enzymatic Pathway

The newly liberated GBB is oxidized by γ-butyrobetaine dioxygenase (BBOX) , an iron/2-oxoglutarate (2OG)-dependent oxygenase[4]. BBOX catalyzes the stereospecific hydroxylation of GBB to form L-carnitine. Mechanistically, the BBOX enzyme requires Fe(II) as a cofactor, 2-oxoglutarate as a co-substrate, and molecular oxygen. During the catalytic cycle, oxidative decarboxylation of 2-oxoglutarate yields succinate and CO₂, generating a highly reactive ferryl (Fe(IV)=O) intermediate that abstracts a hydrogen atom from the C3 position of GBB, followed by hydroxyl rebound to yield L-carnitine[4][5].

Physiological Impact: Mitochondrial β-Oxidation

The synthesized L-carnitine is shuttled into the cytosol where it binds to long-chain fatty acids via Carnitine Palmitoyltransferase 1 (CPT1). This forms acyl-carnitine, which is transported across the inner mitochondrial membrane. Once inside, the fatty acids undergo β-oxidation to generate ATP. The intense thermogenic effect often reported with GBB-EEC supplementation (colloquially termed a "thermogenic sweat catalyst") is a direct physiological response to this rapid upregulation of fatty acid oxidation and metabolic uncoupling[6][7].

G GBBEEC GBB-EEC (Prodrug) Esterase Esterase Cleavage (Hydrolysis) GBBEEC->Esterase GBB γ-Butyrobetaine (GBB) Esterase->GBB BBOX BBOX Enzyme + Fe(II), 2OG, O2 GBB->BBOX LCarnitine L-Carnitine (Active Metabolite) BBOX->LCarnitine CPT1 CPT1 Transport (Mitochondria) LCarnitine->CPT1 BetaOx β-Oxidation (Energy Production) CPT1->BetaOx

Metabolic conversion of GBB-EEC to L-Carnitine and its role in mitochondrial β-oxidation.

Experimental Protocols & Validations

To establish trustworthiness and self-validating data in drug development, researchers must quantify the kinetics of GBB-EEC conversion. Below are two field-proven protocols designed to measure enzymatic turnover and cellular metabolic flux.

Protocol 1: In Vitro BBOX Enzyme Kinetics Assay via LC-MS/MS

This protocol measures the rate at which GBB (derived from GBB-EEC) is converted to L-carnitine by recombinant human BBOX[8].

Causality & Rationale: We utilize an LC-MS/MS readout rather than a colorimetric assay because BBOX is known to be promiscuous and can undergo uncoupled turnover (consuming 2OG without hydroxylating the substrate)[4]. Direct quantification of the L-carnitine product ensures absolute kinetic accuracy.

Step-by-Step Methodology:

  • Enzyme Preparation: Express and purify recombinant human BBOX1 (PDB: 3O2G)[5]. Prepare a working stock of 0.5 µM BBOX in 50 mM Tris-HCl buffer (pH 7.5).

  • Substrate Pre-incubation: In a 96-well plate, combine 100 µM 2-oxoglutarate, 50 µM ascorbate (to maintain iron in the Fe(II) state), and 10 µM FeSO₄. Add varying concentrations of GBB-EEC (pre-treated with porcine liver esterase to simulate in vivo hydrolysis) ranging from 1 µM to 500 µM.

  • Reaction Initiation: Add the BBOX enzyme to the wells to initiate the reaction. Incubate at 37°C for exactly 15 minutes under ambient oxygen.

  • Reaction Quenching: Add an equal volume of ice-cold methanol containing 0.1% formic acid. Causality: Methanol instantly denatures the BBOX enzyme, halting the reaction, while formic acid ensures the analytes remain protonated for positive-ion mode mass spectrometry.

  • Centrifugation & Filtration: Centrifuge the plate at 4,000 x g for 10 minutes to pellet precipitated proteins. Filter the supernatant through a 0.22 µm PTFE membrane.

  • LC-MS/MS Analysis: Inject 5 µL onto a HILIC column (due to the high polarity of L-carnitine). Monitor the MRM transition for L-carnitine (m/z 162.1 → 85.1).

  • Data Processing: Plot the initial velocity ( V0​ ) against substrate concentration to derive Km​ and kcat​ using Michaelis-Menten non-linear regression.

Workflow Substrate 1. Substrate Prep (GBB-EEC & Esterase) Incubation 2. BBOX Incubation (37°C, 2OG, Fe2+) Substrate->Incubation Quenching 3. Reaction Quench (Cold MeOH/FA) Incubation->Quenching LCMS 4. LC-MS/MS (Quantify L-Carnitine) Quenching->LCMS Analysis 5. Kinetic Analysis (Michaelis-Menten) LCMS->Analysis

Step-by-step in vitro workflow for quantifying BBOX enzymatic kinetics and GBB-EEC conversion.

Protocol 2: Cellular Thermogenesis & Metabolic Flux Analysis

To validate the downstream effects of GBB-EEC on β-oxidation, a Seahorse XF Analyzer is used to measure the Oxygen Consumption Rate (OCR) in cultured adipocytes.

Step-by-Step Methodology:

  • Cell Culture: Seed 3T3-L1 differentiated adipocytes into a Seahorse XF96 microplate at 20,000 cells/well.

  • Starvation Phase: Incubate cells in substrate-limited medium (low glucose, no exogenous fatty acids) for 12 hours to deplete endogenous energy reserves.

  • Treatment: Treat the experimental wells with 50 µM GBB-EEC and 100 µM Palmitate-BSA conjugate. Treat control wells with Palmitate-BSA alone.

  • Measurement: Insert the plate into the Seahorse Analyzer. Measure baseline OCR for 15 minutes.

  • Inhibitor Injection: Inject Etomoxir (a CPT1 inhibitor) to confirm that the increase in OCR is strictly driven by carnitine-dependent fatty acid transport into the mitochondria.

  • Analysis: The delta between the baseline OCR and the Etomoxir-inhibited OCR represents the exact rate of carnitine-driven β-oxidation induced by GBB-EEC.

Formulation & Stability Considerations

For formulation scientists integrating GBB-EEC into solid-dose pharmaceuticals or sports nutrition powders[9], the primary challenge is its hygroscopicity . As a quaternary ammonium chloride salt, GBB-EEC readily absorbs atmospheric moisture, which can lead to deliquescence and degradation of the ester bond via base-catalyzed hydrolysis if the local micro-pH shifts.

Best Practices for Handling:

  • Atmospheric Control: Manufacture and package under strictly controlled relative humidity (RH < 30%) and inert atmosphere (nitrogen blanket)[10].

  • Excipient Synergy: Blend with highly porous, moisture-scavenging excipients such as silicon dioxide or magnesium stearate to protect the active pharmaceutical ingredient (API) from ambient moisture.

  • Stacking Synergy: In metabolic formulations, GBB-EEC is frequently stacked with L-Carnitine Tartrate. Causality: Exogenous L-Carnitine provides an immediate substrate pool, while GBB-EEC acts as an extended-release precursor, ensuring prolonged elevation of serum carnitine levels during extended physical exertion[11].

References

  • National Center for Biotechnology Information (PubChem). "Ethyl N-trimethyl-gamma-aminobutyrate chloride | C9H20ClNO2 | CID 85826854". PubChem Database. Available at:[Link]

  • Natural Micron Pharm Tech. "Gamma-butyrobetaine Ethyl Ester Chloride". Natural Micron. Available at:[Link]

  • LookChem. "4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride CAS NO.51963-62-3". LookChem. Available at: [Link]

  • Wikipedia. "Gamma-butyrobetaine dioxygenase". Wikimedia Foundation. Available at:[Link]

  • Journal of Medicinal Chemistry. "Targeting Carnitine Biosynthesis: Discovery of New Inhibitors against γ-Butyrobetaine Hydroxylase". ACS Publications. Available at:[Link]

  • UK Research and Innovation (UKRI). "Characterisation and Inhibition of Carnitine Biosynthesis Oxygenases". Gateway to Research. Available at: [Link]

  • RCSB Protein Data Bank. "3O2G: Crystal Structure of Human gamma-butyrobetaine,2-oxoglutarate dioxygenase 1 (BBOX1)". RCSB PDB. Available at: [Link]

  • PricePlow. "AN USA Shred-X: Kick Off 2025 with Applied Nutrition's Fat Burning Supplements". The PricePlow Blog. Available at: [Link]

  • Aidu Biotechnology. "PureGBB™ (Gamma-butyrobetaine ethyl ester chloride)". AiduBio. Available at: [Link]

  • PricePlow. "Musclesport Pre Lean: A Thermogenic Pre-Workout Revolution". The PricePlow Blog. Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide on the Role of γ-Butyrobetaine and its Analogs in Fatty Acid Oxidation Research

A Note on Nomenclature: The compound "4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride" specified in the topic request is chemically identified as the ethyl ester of γ-butyrobetaine (GBB). As this specific ester is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Note on Nomenclature: The compound "4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride" specified in the topic request is chemically identified as the ethyl ester of γ-butyrobetaine (GBB). As this specific ester is primarily relevant as a pro-drug or precursor to GBB, this guide focuses on the foundational role of GBB and its better-studied analogs, such as Meldonium, in the regulation of fatty acid oxidation.

Executive Summary

L-carnitine is an indispensable molecule for cellular energy metabolism, acting as the sole transport shuttle for long-chain fatty acids into the mitochondrial matrix for β-oxidation.[1][2] The biosynthesis of L-carnitine is a tightly regulated, multi-step enzymatic pathway, with the final, rate-limiting step being the conversion of γ-butyrobetaine (GBB) to L-carnitine.[3] This conversion is catalyzed by the enzyme γ-butyrobetaine hydroxylase (BBOX).[3][4] Consequently, GBB and its structural analogs serve as powerful tools for researchers to modulate L-carnitine levels, thereby controlling fatty acid oxidation (FAO). By inhibiting BBOX, these compounds can induce a metabolic shift away from fatty acid dependence and towards glucose oxidation, a mechanism of significant interest in cardiovascular research, metabolic diseases, and oncology.[5][6][7] This guide provides a detailed overview of the mechanism, experimental application, and technical protocols for studying GBB and its analogs in the context of FAO research.

The L-Carnitine Biosynthetic Pathway: The Central Role of GBB

L-carnitine is synthesized from the essential amino acids lysine and methionine, primarily in the liver and kidneys.[1][8] The pathway involves four key enzymatic steps, culminating in the hydroxylation of GBB.

Key Enzymes in L-Carnitine Biosynthesis:

  • Trimethyllysine Hydroxylase (TMLH)

  • Hydroxytrimethyllysine Aldolase (HTMLA)

  • Trimethylaminobutyraldehyde Dehydrogenase (TMABA-DH)

  • γ-Butyrobetaine Hydroxylase (BBOX): This non-heme Fe(II) and 2-oxoglutarate-dependent dioxygenase catalyzes the final, stereoselective hydroxylation of GBB to form biologically active L-carnitine.[3][9]

The expression and activity of these enzymes, particularly BBOX, are subject to genetic, nutritional, and hormonal regulation, ensuring carnitine homeostasis is maintained according to the body's metabolic demands.[1] Because tissues like cardiac and skeletal muscle have high energy demands but cannot synthesize their own carnitine, they rely on its transport from the liver via the bloodstream.[8]

Carnitine_Biosynthesis cluster_pathway L-Carnitine Biosynthesis Pathway cluster_enzyme Key Regulatory Enzyme cluster_inhibitor Pharmacological Intervention Lysine Protein-bound Lysine TML ε-N-Trimethyllysine (TML) Lysine->TML Methylation GBB γ-Butyrobetaine (GBB) TML->GBB Multi-step enzymatic conversion L_Carnitine L-Carnitine GBB->L_Carnitine Hydroxylation BBOX γ-Butyrobetaine Hydroxylase (BBOX) Meldonium Meldonium & GBB Analogs Meldonium->BBOX Competitive Inhibition

Caption: L-Carnitine biosynthesis pathway highlighting the final conversion of GBB by BBOX and the point of inhibition by GBB analogs.

Mechanism of Action: How GBB Analogs Inhibit Fatty Acid Oxidation

The primary mechanism by which GBB analogs like Meldonium modulate FAO is through the competitive inhibition of the BBOX enzyme.[5][10]

  • Structural Mimicry: Compounds like Meldonium are structural analogs of GBB.[6] They are recognized by the BBOX active site and bind to it, competing with the endogenous GBB substrate.[3][5]

  • Inhibition of L-Carnitine Synthesis: By competitively inhibiting BBOX, these analogs reduce or block the conversion of GBB to L-carnitine.[5][6] This leads to a systemic decrease in the available pool of L-carnitine.[11]

  • Impairment of the Carnitine Shuttle: L-carnitine is essential for the "carnitine shuttle," a process that transports long-chain fatty acyl-CoA from the cytoplasm into the mitochondrial matrix.[2][5] This transport is mediated by the enzyme Carnitine Palmitoyltransferase 1 (CPT1).

  • Reduction in β-Oxidation: With reduced L-carnitine levels, the transport of long-chain fatty acids into the mitochondria is significantly impaired. This directly limits the rate of β-oxidation, decreasing the cell's ability to generate ATP from fat.[10]

  • Metabolic Shift: The inhibition of FAO forces the cell to upregulate alternative energy pathways, most notably glucose oxidation (glycolysis).[5][6] This metabolic switch is particularly significant in ischemic conditions, as glucose oxidation consumes less oxygen per molecule of ATP produced compared to fatty acid oxidation, making it a more efficient energy source when oxygen is scarce.[6]

FAO_Inhibition_Workflow cluster_Mito Mitochondrion cluster_Cyto Cytosol Matrix Mitochondrial Matrix Beta_Ox β-Oxidation (Energy) Matrix->Beta_Ox Enables LCFA Long-Chain Fatty Acyl-CoA Acylcarnitine Acylcarnitine LCFA:e->Acylcarnitine:w Converts Acylcarnitine->Matrix Transport CPT1 CPT1 GBB_Analog GBB Analog (e.g., Meldonium) BBOX BBOX Enzyme GBB_Analog->BBOX Inhibits L_Carnitine L-Carnitine Pool BBOX->L_Carnitine Synthesizes L_Carnitine->CPT1 Required for Activity Glucose_Ox Glucose Oxidation (Energy) Beta_Ox->Glucose_Ox Downregulation leads to compensatory upregulation of

Caption: Workflow showing how GBB analogs inhibit BBOX, deplete L-carnitine, and shift metabolism from FAO to glucose oxidation.

Experimental Protocols for Studying FAO Modulation

To assess the impact of GBB analogs on fatty acid metabolism, researchers typically employ radiolabeled substrate assays. The following is a generalized protocol for measuring FAO rates in cultured cells.

Protocol: Measurement of Fatty Acid Oxidation Rate Using [¹⁴C]-Palmitate

This method quantifies the rate of FAO by measuring the production of ¹⁴CO₂ and ¹⁴C-labeled acid-soluble metabolites (ASMs) from a radiolabeled fatty acid substrate.[12][13]

Materials:

  • Cultured cells of interest (e.g., hepatocytes, cardiomyocytes, cancer cell lines)

  • GBB analog inhibitor (e.g., Meldonium, Methyl-GBB)

  • [1-¹⁴C]-Palmitic acid

  • Fatty acid-free Bovine Serum Albumin (BSA)

  • L-carnitine

  • Culture medium (e.g., DMEM)

  • Perchloric acid (PCA) or similar strong acid

  • Scintillation fluid and counter

Procedure:

  • Cell Seeding: Plate cells in multi-well plates (e.g., 24-well) and grow to desired confluency (typically 70-80%).

  • Preparation of Palmitate-BSA Conjugate:

    • Prepare a 7.5% BSA solution in sterile water and warm to 42°C.[14]

    • Prepare a stock solution of non-radiolabeled ("cold") palmitate (e.g., 5 mM).

    • Add the cold palmitate to the warm BSA solution to achieve the desired final concentration (e.g., 2.5 mM palmitate in 7% BSA).[14]

    • Add [1-¹⁴C]-palmitic acid to the palmitate-BSA solution to a final activity of approximately 0.4 µCi/mL.[12][14] This mixture serves as the substrate.

  • Pre-incubation with Inhibitor:

    • Wash cells twice with phosphate-buffered saline (PBS) to remove residual media.[14]

    • Pre-incubate the cells with serum-free medium containing the GBB analog at various concentrations (e.g., 1 µM to 100 µM) or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-4 hours) at 37°C.

  • Initiation of FAO Assay:

    • Prepare the final assay medium by supplementing culture medium (e.g., DMEM) with the prepared [¹⁴C]-palmitate-BSA conjugate to a final concentration of ~100 µM palmitate.[14] Add 1 mM L-carnitine to the medium.[14]

    • Remove the pre-incubation medium and add 500 µL of the radiolabeled assay medium to each well.[14]

    • Seal the plate with parafilm and incubate at 37°C for a defined period (e.g., 3 hours).[14]

  • Stopping the Reaction and Sample Collection:

    • To stop the reaction, add a strong acid like perchloric acid to each well.

    • CO₂ Capture: If measuring ¹⁴CO₂, the assay is typically performed in a sealed system where the released gas can be trapped (e.g., on a filter paper soaked in NaOH) and counted.[14]

    • ASM Collection: Collect the acidified medium from the wells. Centrifuge to pellet the precipitated protein. The supernatant contains the ¹⁴C-labeled acid-soluble metabolites (e.g., acetyl-CoA).[12]

  • Quantification and Data Analysis:

    • Measure the radioactivity (in disintegrations per minute, DPM) in the CO₂ trap and the ASM supernatant using a liquid scintillation counter.[12]

    • In a parallel set of wells, measure the total protein content (e.g., using a BCA assay) for normalization.

    • Express the FAO rate as DPM per mg of protein. Compare the rates between the inhibitor-treated groups and the vehicle control. A significant decrease in DPM/mg protein indicates inhibition of FAO.

Quantitative Data and Expected Outcomes

Research using GBB analogs has consistently demonstrated their efficacy in reducing L-carnitine levels and inhibiting FAO.

CompoundTarget(s)IC₅₀ (BBOX)Effect on FAOReference
Meldonium BBOX, OCTN2~19-62 µMDecreases FAO, increases glucose oxidation[5][9]
Methyl-GBB BBOX, OCTN2~3 µMDecreased palmitate oxidation by ~40-50%[11]
GBB SubstrateN/A (Precursor)Administration can increase L-carnitine and restore FAO in deficient models[15]

IC₅₀ values can vary based on assay conditions.

The administration of a potent BBOX inhibitor like Methyl-GBB can lead to a significant reduction in both mitochondrial and peroxisomal fatty acid oxidation rates, often by around 40-50%.[11] This is typically accompanied by a compensatory increase in glucose oxidation, which can double in some experimental models.[11]

Conclusion and Future Directions

γ-Butyrobetaine stands at a critical juncture in cellular energy regulation. The ability to control its conversion to L-carnitine through pharmacological agents like Meldonium and novel GBB analogs provides researchers with an invaluable tool to dissect the complexities of fatty acid metabolism. These inhibitors allow for the precise manipulation of the metabolic switch between fat and glucose oxidation, a fundamental process implicated in a wide array of physiological and pathological states.

Future research will likely focus on developing more potent and tissue-specific BBOX inhibitors.[16] Such compounds could offer enhanced therapeutic potential for conditions characterized by metabolic dysregulation, such as ischemic heart disease, diabetic cardiomyopathy, and certain types of cancer that are dependent on FAO for survival and proliferation.[17] The continued study of this pathway is essential for advancing our understanding of metabolic plasticity and for the development of next-generation metabolic modulators.

References

  • Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines. National Institutes of Health (NIH). [Link]

  • Meldonium. Wikipedia. [Link]

  • Hepatic uptake of γ-butyrobetaine, a precursor of carnitine biosynthesis, in rats. American Journal of Physiology-Gastrointestinal and Liver Physiology. [Link]

  • What is the mechanism of Meldonium hydrate? Patsnap Synapse. [Link]

  • Conversion of Gamma-Butyrobetaine to L-carnitine by Achromobacter Cycloclast. PubMed. [Link]

  • Structural and Mechanistic Studies on γ-Butyrobetaine Hydroxylase. ResearchGate. [Link]

  • Meldonium Supplementation in Professional Athletes. Semantic Scholar. [Link]

  • The story behind meldonium–From pharmacology to performance enhancement: A narrative review. British Journal of Sports Medicine (BJSM). [Link]

  • Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines | Request PDF. ResearchGate. [Link]

  • Measurement of fatty acid oxidation rates in animal tissues and cell lines. Semantic Scholar. [Link]

  • Measuring Fatty Acid β-Oxidation. JoVE Journal. [Link]

  • L-Carnitine. Linus Pauling Institute, Oregon State University. [Link]

  • The Effects of a Meldonium Pre-Treatment on the Course of the Faecal-Induced Sepsis in Rats. National Institutes of Health (NIH). [Link]

  • Hepatic uptake of gamma-butyrobetaine, a precursor of carnitine biosynthesis, in rats. PubMed. [Link]

  • Gamma-butyrobetaine hydroxylase: stereochemical course of the hydroxylation reaction. PubMed. [Link]

  • The carnitine biosynthesis pathway. ResearchGate. [Link]

  • Carnitine biosynthesis – Knowledge and References. Taylor & Francis Online. [Link]

  • Targeting Carnitine Biosynthesis: Discovery of New Inhibitors against γ-Butyrobetaine Hydroxylase. ACS Publications. [Link]

  • gamma-Butyrobetaine hydroxylase and the protective role of glutathione peroxidase. PubMed. [Link]

  • Inhibition of L-carnitine biosynthesis and transport by methyl-γ-butyrobetaine decreases fatty acid oxidation and protects against myocardial infarction. National Institutes of Health (NIH). [Link]

  • Crystal structure of human gamma-butyrobetaine hydroxylase | Request PDF. ResearchGate. [Link]

  • Biomedical role of L-carnitine in several organ systems, cellular tissues, and COVID-19. SciELO. [Link]

  • Elucidation of an anaerobic pathway for metabolism of l-carnitine–derived γ-butyrobetaine to trimethylamine in human gut bacteria. PNAS. [Link]

  • Gamma Buytrobetaine. Hercules Supplements. [Link]

  • Targeting carnitine biosynthesis: discovery of new inhibitors against γ-butyrobetaine hydroxylase. PubMed. [Link]

  • Rational Design, Synthesis, and In Vitro Activity of Heterocyclic Gamma-Butyrobetaines as Potential Carnitine Acetyltransferase Inhibitors. MDPI. [Link]

  • Effect of gamma-butyrobetaine on fatty liver in juvenile visceral steatosis mice. PubMed. [Link]

Sources

Protocols & Analytical Methods

Method

Topic: Synthesis and Purification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (Butyrobetaine Ethyl Ester Chloride)

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to the synthesis and purification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis and purification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride, a key precursor in the biosynthesis of L-carnitine. The synthesis is achieved through the Menschutkin reaction, a classic method for preparing quaternary ammonium salts. This application note details the reaction mechanism, a step-by-step experimental protocol, and robust purification techniques. It is intended for researchers in medicinal chemistry, biochemistry, and drug development who require a reliable method for producing this compound with high purity.

Introduction and Scientific Background

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride, also known as butyrobetaine ethyl ester chloride or GBB-EEC, is the ethyl ester of γ-butyrobetaine (GBB). In biological systems, GBB is the direct precursor to L-carnitine, a crucial molecule for the transport of long-chain fatty acids into the mitochondria for beta-oxidation and subsequent energy production.[1] The final step of L-carnitine biosynthesis is catalyzed by the enzyme γ-butyrobetaine hydroxylase (BBOX), which converts GBB to L-carnitine.[1] The ethyl ester form, GBB-EEC, serves as a valuable research tool and a potential pro-drug for modulating cellular carnitine levels.

The synthesis of this quaternary ammonium salt is rooted in the Menschutkin reaction, first described in 1890. This reaction involves the alkylation of a tertiary amine with an alkyl halide to form a quaternary ammonium salt.[2][3] It is a bimolecular nucleophilic substitution (SN2) reaction where the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the alkyl halide, displacing the halide ion which then becomes the counter-ion to the newly formed quaternary ammonium cation.[2]

Synthesis of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

Principle of the Reaction

The synthesis of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride is achieved by the direct quaternization of trimethylamine with ethyl 4-chlorobutanoate. The nitrogen atom of trimethylamine acts as a nucleophile, attacking the carbon atom bonded to the chlorine in ethyl 4-chlorobutanoate. This single-step reaction is efficient and leads to the formation of the desired quaternary ammonium chloride salt.

The overall reaction is as follows:

  • Reactants: Ethyl 4-chlorobutanoate and Trimethylamine

  • Product: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

  • Reaction Type: Menschutkin Reaction (SN2)

Experimental Protocol: Synthesis

This protocol is designed for a laboratory-scale synthesis. All operations should be performed in a well-ventilated fume hood.

Materials and Reagents:

Reagent/MaterialGradeSupplierNotes
Ethyl 4-chlorobutanoate≥97%Sigma-Aldrich, etc.
Trimethylamine4.2 M solution in EthanolSigma-Aldrich, etc.Can also be used as a gas.
Acetonitrile (CH₃CN)Anhydrous, ≥99.8%Standard SupplierSolvent for the reaction.
Diethyl ether ( (C₂H₅)₂O )AnhydrousStandard SupplierFor precipitation/washing.
Round-bottom flask250 mLStandard SupplierWith a magnetic stir bar.
CondenserStandard SupplierTo prevent solvent loss.
Magnetic stirrer with heatingStandard Supplier

Step-by-Step Procedure:

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a condenser, add ethyl 4-chlorobutanoate (e.g., 15.0 g, 0.1 mol).

  • Solvent Addition: Add 100 mL of anhydrous acetonitrile to the flask to dissolve the ethyl 4-chlorobutanoate.

  • Reagent Addition: While stirring the solution at room temperature, slowly add trimethylamine solution (4.2 M in ethanol, e.g., 25 mL, 0.105 mol, 1.05 equivalents). An excess of the amine can help drive the reaction to completion.

  • Reaction Conditions: Heat the reaction mixture to a gentle reflux (approximately 80-85°C) and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by observing the precipitation of the product, as quaternary ammonium salts are often less soluble in the reaction solvent than the starting materials.[3]

  • Cooling: After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_setup 1. Reaction Setup cluster_reaction 2. Reaction cluster_workup 3. Initial Work-up A Add Ethyl 4-chlorobutanoate and Acetonitrile to Flask B Add Trimethylamine Solution A->B C Heat to Reflux (24-48 hours) B->C D Cool to Room Temperature C->D E Proceed to Purification D->E

Caption: Workflow for the synthesis of GBB-EEC.

Purification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

Purification Strategy

Quaternary ammonium salts are ionic and non-volatile, which makes purification by distillation or standard silica gel chromatography challenging. The most effective method for isolating and purifying the product is precipitation or crystallization from a suitable solvent system. This technique leverages the high polarity of the salt, which is typically soluble in polar solvents but insoluble in non-polar organic solvents. Unreacted, less polar starting materials will remain in the non-polar solvent.

Experimental Protocol: Purification
  • Solvent Removal: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the acetonitrile and ethanol. This will likely result in a viscous oil or a semi-solid residue.

  • Precipitation: To the residue, add approximately 100 mL of anhydrous diethyl ether and stir vigorously or sonicate. The product should precipitate as a white solid. The addition of a non-polar solvent like diethyl ether or hexane causes the highly polar quaternary ammonium salt to crash out of solution.[3]

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected solid on the filter with several portions of fresh, cold diethyl ether (e.g., 3 x 30 mL) to remove any residual unreacted starting materials and solvent.

  • Drying: Dry the purified white solid under high vacuum to remove all traces of solvent. The product is often hygroscopic and should be stored in a desiccator.[4]

For highly pure material, recrystallization can be performed by dissolving the solid in a minimum amount of a hot polar solvent (e.g., ethanol, isopropanol) and then allowing it to cool, or by adding a non-polar solvent to induce crystallization.

Purification Workflow Diagram

Purification_Workflow cluster_concentration 1. Concentration cluster_precipitation 2. Precipitation cluster_isolation 3. Isolation & Drying A Rotary Evaporation of Reaction Mixture B Add Anhydrous Diethyl Ether to Residue A->B C Stir or Sonicate to Induce Precipitation B->C D Vacuum Filtration C->D E Wash Solid with Cold Diethyl Ether D->E F Dry Under High Vacuum E->F G Store in Desiccator F->G

Caption: Workflow for the purification of GBB-EEC.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the molecular structure. The ¹H NMR should show a characteristic singlet for the three methyl groups on the nitrogen, along with signals for the ethyl ester and the butanaminium backbone.

  • Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry will show the molecular ion of the cation, confirming the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity of the final product.[5]

Summary of Quantitative Data

ParameterValueUnitNotes
Ethyl 4-chlorobutanoate15.0 (0.1)g (mol)Limiting Reagent
Trimethylamine (4.2M)25 (0.105)mL (mol)1.05 equivalents
Acetonitrile100mL
Reaction Temperature80-85°CReflux
Reaction Time24-48hours
Expected Yield75-90%
AppearanceWhite Crystalline Solid-Hygroscopic[4][6]
Molecular Weight209.70 g/mol

References

  • Pomilovskaya, E. V., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. PMC. [Link]

  • Thompson, W. B., & Ballweber, E. G. (1969). Method of purifying an impure quaternary ammonium salt by addition of an epoxide. U.S. Patent No. 3,468,816.
  • Tariq, M. I., et al. (n.d.). SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM NATURAL MATERIALS. TSI Journals. [Link]

  • De Benneville, P. L. (1964). Isolation and purification of quaternary ammonium salts. U.S. Patent No. 3,148,214.
  • CNCSBIO. (n.d.). Gamma-Butyrobetaine Ethyl Ester Hydrochloride bulk. Retrieved from CNCSBIO. [Link]

  • Reddit. (2025, November 22). Quaternary ammonium salt purification. r/Chempros. [Link]

  • Grieve, R., & Grattan, M. (1983). Quantitation and Purification of Quaternary Ammonium Compounds From Halophyte Tissue. Plant Physiology. [Link]

  • Quora. (2019, August 8). How are quaternary ammonium compounds synthesized?. [Link]

  • LibreTexts Chemistry. (2019, April 29). 23.16: Synthesis of Amines by Alkylation. [Link]

  • Sim, D., et al. (2025). Rational Design, Synthesis, and In Vitro Activity of Heterocyclic Gamma-Butyrobetaines as Potential Carnitine Acetyltransferase Inhibitors. MDPI. [Link]

  • Sim, D., et al. (2024). Rational Design, Synthesis and In Vitro Activity of Heterocyclic Gamma- Butyrobetaines as Potential Carnitine Acetyltransferase. Preprints.org. [Link]

  • Lohri, B., et al. (1992). Process for the production of gamma-butyrobetaine. U.S. Patent No. 5,087,745.
  • Vaia. (n.d.). undergo a cleavage reaction to yield carboxylate ions plus iodomethane on heating with LiI in dimethylformamide: The following evidence has been obtained: (1) The reaction occurs much faster in DMF than in ethanol. (2) The corresponding ethyl ester. Retrieved from Vaia. [Link]

  • Jirgensons, A., et al. (2014). Targeting Carnitine Biosynthesis: Discovery of New Inhibitors against γ-Butyrobetaine Hydroxylase. Journal of Medicinal Chemistry. [Link]

  • Morgen, M., Lohbeck, J., & Miller, A. K. (2021). Mild mono-Acylation of 4,5-Diiodoimidazole: Preparation of 1-(5-Iodo-1H-imidazole-4-yl)pent-4-en-1-one. Organic Syntheses. [Link]

  • Thompson, E. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Research & Reviews: Journal of Medicinal & Organic Chemistry. [Link]

  • Lindstedt, S., et al. (1988). Carnitine biosynthesis. Purification of gamma-butyrobetaine hydroxylase from rat liver. The Journal of Biological Chemistry. [Link]

Sources

Application

Application Notes &amp; Protocols: Establishing In Vivo Dosing Guidelines for Novel Water-Soluble Small Molecules in Murine Models

Introduction: A Framework for Novel Compound Dosing The development of any new therapeutic agent requires a systematic and rigorous evaluation of its safety and efficacy in preclinical models. A critical first step in th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Framework for Novel Compound Dosing

The development of any new therapeutic agent requires a systematic and rigorous evaluation of its safety and efficacy in preclinical models. A critical first step in this process is the establishment of appropriate dosing guidelines. This document provides a comprehensive framework for determining in vivo dosing parameters for novel, water-soluble small molecule compounds in murine models.

While this guide uses 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (a likely synonym for O-Ethyl-L-carnitine chloride) as a placeholder example, it is important to note that specific in vivo dosing data for this compound is not extensively available in public literature. Therefore, the principles and protocols outlined herein are designed to be broadly applicable to other novel water-soluble compounds where de novo dose-finding studies are required.

The primary objectives of these initial studies are to define the relationship between dose and toxicity, select appropriate doses for subsequent efficacy studies, and identify key safety parameters for clinical monitoring.[1] Adherence to these principles is crucial for generating reproducible, regulatory-compliant data and ensuring the ethical use of research animals.[2][3]

Preliminary Assessment & Compound Characterization

Before in vivo administration, a thorough characterization of the test compound is essential. For a compound like 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride, its chemical name suggests it is a quaternary ammonium salt, which typically confers high water solubility.

Physicochemical Properties

A summary of essential data to be collected is presented in Table 1. This information is critical for the preparation of accurate and stable dosing formulations.

Table 1: Essential Physicochemical Data for Formulation Development

ParameterMethodPurpose
Chemical Identity & Purity LC-MS, qNMRConfirm structure and assess purity (>95% recommended).
Solubility Visual assessment in various vehicles (e.g., Water, Saline, PBS) at various concentrations.To determine the most suitable vehicle for in vivo administration and the maximum achievable concentration.
Stability in Formulation HPLC analysis of the formulation at T=0 and after storage (e.g., 24h at RT and 4°C).To ensure the compound does not degrade in the dosing vehicle, which would lead to inaccurate dosing.
pKa Potentiometric titration or computational prediction.To understand the ionization state of the compound at physiological pH, which can influence its absorption and distribution.
In Vitro Assessment for Starting Dose Estimation

To refine the starting dose for in vivo studies and adhere to the 3Rs (Replacement, Reduction, and Refinement) of animal research, preliminary in vitro cytotoxicity assays are highly recommended.

Protocol 2.2.1: In Vitro Cytotoxicity Assay (MTT or LDH)

  • Cell Line Selection: Choose a relevant murine cell line (e.g., Hepa 1-6 for liver, CT26 for colon carcinoma) based on the anticipated target organ or disease model.

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of the test compound (e.g., from 1 µM to 1 mM) in culture medium. Replace the existing medium with the compound-containing medium.

  • Incubation: Incubate the cells for a relevant duration (e.g., 24, 48, or 72 hours).

  • Assay: Perform an MTT or LDH assay according to the manufacturer's instructions to determine cell viability.

  • Data Analysis: Calculate the IC50 (the concentration at which 50% of cell growth is inhibited). This value can provide a very rough estimate for the upper limit of doses to be tested in vivo.

In Vivo Dose-Finding Studies: A Phased Approach

The core of establishing dosing guidelines lies in a phased in vivo approach, starting with dose range-finding to determine the Maximum Tolerated Dose (MTD), followed by pharmacokinetic studies.

Phase 1: Dose Range Finding (DRF) and MTD Determination

A Dose Range Finding (DRF) study is a foundational component of preclinical drug development, providing essential information on safety to guide dose selection for further toxicology studies.[3] The primary goal is to identify the Maximum Tolerated Dose (MTD), which is the highest dose that can be administered without causing unacceptable side effects or life-threatening toxicity.[4][5][6] This is distinct from an LD50 study, which aims to find the dose that is lethal to 50% of the test population.[4]

Protocol 3.1.1: Murine MTD Study (Single Dose Escalation)

  • Animal Model: Select a common mouse strain (e.g., C57BL/6 or CD-1), using a small group of animals (n=3-5 per sex per dose group).[7]

  • Dose Formulation: Based on solubility data (Table 1), prepare the compound in a sterile, isotonic vehicle (e.g., 0.9% saline).

  • Dose Selection: The starting dose should be informed by in vitro data or literature on similar compounds.[3] Subsequent doses should be escalated using a set progression factor (e.g., 2x or 3x) until signs of toxicity are observed.[3]

  • Administration: Administer the compound via the intended clinical route (e.g., oral gavage (PO), intraperitoneal (IP), or intravenous (IV)).

  • Monitoring & Clinical Observations: Closely monitor the animals for a defined period (e.g., 7-14 days) for clinical signs of toxicity. Key parameters include:

    • Body Weight: Daily measurements are critical. A body weight loss of over 10% is often considered a key endpoint.[8]

    • Clinical Signs: Observe for changes in posture, activity, fur texture, and behavior.

    • Food and Water Intake: Monitor for significant changes.

  • Endpoint & MTD Definition: The MTD is defined as the highest dose that does not result in mortality, significant clinical signs of toxicity, or a sustained body weight loss of more than 10-15%.[6][8]

  • Necropsy: At the end of the study, perform a gross necropsy to identify any organ-specific toxicities.[3]

Table 2: Example MTD Study Design

GroupDose (mg/kg)N (Male/Female)RouteObservations
1Vehicle3/3IPDaily body weight, clinical signs for 7 days.
2503/3IPDaily body weight, clinical signs for 7 days.
31503/3IPDaily body weight, clinical signs for 7 days.
44503/3IPDaily body weight, clinical signs for 7 days.
5Intermediate dose if severe toxicity seen at 450 mg/kg3/3IPDaily body weight, clinical signs for 7 days.

The following diagram illustrates the workflow for determining the MTD.

MTD_Workflow cluster_prep Phase 1: Preparation cluster_drf Phase 2: Dose Range Finding (DRF) cluster_outcome Phase 3: Outcome InVitro In Vitro Cytotoxicity (e.g., MTT Assay) StartDose Select Starting Dose InVitro->StartDose Formulation Formulation Development (Solubility & Stability) Formulation->StartDose DoseEsc Administer Escalating Doses (n=3-5 mice/group) StartDose->DoseEsc Monitor Monitor Clinical Signs & Body Weight (7-14 days) DoseEsc->Monitor Toxicity Toxicity Observed? Monitor->Toxicity Toxicity->DoseEsc No, escalate dose MTD Define MTD Toxicity->MTD Yes EfficacyDose Select Doses for Efficacy Studies (e.g., MTD, 1/2 MTD, 1/4 MTD) MTD->EfficacyDose

Caption: Workflow for MTD Determination.

Phase 2: Pharmacokinetic (PK) Profiling

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) of a compound is crucial for designing effective dosing schedules for efficacy studies.[2] A preliminary PK study provides key parameters like Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and half-life.[3]

For carnitine and its derivatives, absorption after oral administration can be relatively low and involve both carrier-mediated transport and passive diffusion.[9] They typically do not bind to plasma proteins and are eliminated mainly through urinary excretion.[9][10]

Protocol 3.2.1: Murine Single-Dose PK Study

  • Animal Model & Groups: Use cannulated mice (e.g., jugular vein cannulation) to allow for serial blood sampling from the same animal. Use a sufficient number of animals to obtain robust data at each time point (n=3-5 per group).

  • Dose Selection: Administer a single dose of the compound, typically a dose at or below the MTD that is expected to be in the therapeutic range.

  • Administration: Administer via the intended route (e.g., PO) and a parallel group via IV to determine absolute bioavailability.

  • Blood Sampling: Collect blood samples (e.g., 20-30 µL) at multiple time points. A typical schedule for an orally administered drug might be: pre-dose, 15 min, 30 min, 1h, 2h, 4h, 8h, and 24h post-dose.

  • Sample Processing: Process blood to obtain plasma and store at -80°C until analysis.

  • Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify the concentration of the parent compound in plasma.

  • Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

Table 3: Example PK Study Design and Sampling Schedule

GroupRouteDose (mg/kg)NBlood Sampling Time Points (hours)
1IV1050.083, 0.25, 0.5, 1, 2, 4, 8, 24
2PO5050.25, 0.5, 1, 2, 4, 8, 24

Designing Efficacy Studies

The data gathered from MTD and PK studies are integrated to design robust and informative efficacy studies.

Efficacy_Design MTD_Data MTD Data (Upper Safety Limit) Dose_Selection Select Dose Levels (e.g., MTD, 1/2 MTD) MTD_Data->Dose_Selection PK_Data PK Data (Cmax, T1/2, AUC) Schedule_Selection Determine Dosing Frequency (e.g., QD, BID based on T1/2) PK_Data->Schedule_Selection Efficacy_Study Design Efficacy Study Protocol Dose_Selection->Efficacy_Study Schedule_Selection->Efficacy_Study

Sources

Method

Formulation techniques for 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride in sports nutrition studies

Application Note: Formulation Dynamics of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium Chloride in Sports Nutrition Introduction & Mechanistic Grounding 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride, commercial...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Formulation Dynamics of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium Chloride in Sports Nutrition

Introduction & Mechanistic Grounding

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride, commercially recognized in the sports nutrition sector as Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC), is a highly potent "super carnitine" precursor. By serving as an exogenous substrate, GBB-EEC bypasses rate-limiting steps in endogenous carnitine synthesis, exponentially increasing .

This biochemical conversion facilitates enhanced mitochondrial β -oxidation of fatty acids, resulting in profound thermogenesis, increased energy output, and . However, translating GBB-EEC’s clinical efficacy into stable consumer products (e.g., pre-workout powders, capsules, and ready-to-drink beverages) presents significant galenic challenges. Its high potency requires micro-dosing (typically 10–50 mg per serving), and its molecular structure makes it exceptionally hygroscopic and prone to hydrolytic degradation.

The Thermogenic Biosynthetic Pathway

Upon ingestion, the ethyl ester of GBB-EEC is rapidly cleaved by esterases to yield gamma-butyrobetaine (GBB). GBB is then hydroxylated by the enzyme into L-carnitine. This critical reaction requires ferrous iron ( Fe2+ ), α -ketoglutarate, and . The newly synthesized L-carnitine shuttles long-chain fatty acids into the mitochondria via Carnitine Palmitoyltransferase 1 (CPT1), driving β -oxidation and the signature thermogenic sweat response associated with GBB-EEC supplementation.

G GBBEEC GBB-EEC (Pro-Carnitine) GBB Gamma-butyrobetaine (GBB) GBBEEC->GBB Esterase (Cleavage) Carnitine L-Carnitine (Plasma Pool) GBB->Carnitine BBOX Enzyme (Fe2+, Ascorbate) Mito Mitochondrial Beta-Oxidation Carnitine->Mito CPT1 Transport Thermo Thermogenesis & ATP Production Mito->Thermo Energy Yield

Fig 1: Biosynthetic conversion of GBB-EEC to L-Carnitine and subsequent thermogenic pathway.

Physicochemical Profiling & Formulation Causality

To formulate successfully with GBB-EEC, scientists must address three primary barriers:

  • Hygroscopicity & Deliquescence: The chloride salt configuration makes GBB-EEC readily absorb atmospheric moisture. If left unprotected in a multi-component pre-workout blend, it acts as a moisture sink, accelerating the degradation of surrounding hygroscopic ingredients (like L-Citrulline) and causing the powder to harden into an unusable brick.

  • Hydrolytic Instability: In aqueous environments (Ready-to-Drink formulations), the ethyl ester bond is vulnerable to nucleophilic attack. Without strict pH modulation, the ester hydrolyzes back into standard GBB and ethanol, negating the enhanced bioavailability conferred by the esterification.

  • Dose Uniformity: Blending 20 mg of GBB-EEC into a 15,000 mg pre-workout scoop represents a 0.13% inclusion rate. Direct addition to a bulk mixer guarantees failure, leading to localized "hot spots" that cause extreme, uncomfortable thermogenesis in users.

Experimental Protocols: Overcoming Formulation Barriers

Protocol A: Anti-Hygroscopic Geometric Dilution (Dry Powder Blends)
  • Objective: Achieve a Relative Standard Deviation (RSD) of <5% for GBB-EEC distribution while shielding the compound from atmospheric moisture.

  • Causality: Calcium silicate ( CaSiO3​ ) possesses a highly porous, "sponge-like" microscopic structure. By pre-blending GBB-EEC with calcium silicate, the excipient traps ambient moisture before it can interact with the GBB-EEC chloride salt, preserving flowability. Geometric dilution ensures the micro-dose is evenly dispersed.

Step-by-Step Methodology:

  • Trituration: In a controlled low-humidity environment (RH < 30%), weigh 200g of pure GBB-EEC.

  • Moisture Shielding (1st Dilution): Combine the 200g of GBB-EEC with 200g of Calcium Silicate in a high-shear granulator. Mix for 3 minutes to physically coat the hygroscopic GBB-EEC particles.

  • Carrier Integration (2nd Dilution): Add 400g of a neutral, non-hygroscopic carrier (e.g., Maltodextrin or Erythritol) to the mixture. Blend in a V-blender for 5 minutes.

  • Volume Expansion (3rd Dilution): Add 800g of the carrier. Blend for an additional 5 minutes. The total pre-blend is now 1.6 kg.

  • Bulk Incorporation: Introduce this 1.6 kg pre-blend into the primary 100 kg batch of the pre-workout base. Mix in a ribbon blender for 15 minutes.

  • Self-Validation System: Pull 5g samples from the top-left, top-right, center, bottom-left, and bottom-right of the blender. Assay via HPLC-UV (detection at 210 nm). The protocol is validated if the GBB-EEC concentration across all five samples yields an RSD of <5%.

Protocol B: pH-Anchored Stabilization (Ready-to-Drink Aqueous Formulations)
  • Objective: Prevent ester hydrolysis of GBB-EEC in liquid matrices over a 12-month shelf life.

  • Causality: Ester hydrolysis is catalyzed by both excess hydronium ( H+ ) and hydroxide ( OH− ) ions. By anchoring the formulation at a mildly acidic pH (3.8 - 4.2) using a robust buffer system, we minimize the catalytic activity of water, preserving the ethyl ester.

Step-by-Step Methodology:

  • Buffer Preparation: Dissolve 0.15% w/v Citric Acid and 0.05% w/v Sodium Citrate in purified water at 20°C.

  • pH Verification: Measure the solution. Adjust to exactly pH 4.0 using dilute malic acid if necessary.

  • Active Solubilization: Slowly agitate the buffer solution while adding the required dose of GBB-EEC (e.g., 20 mg per 500 mL).

  • Preservative Addition: Add Potassium Sorbate (0.05% w/v) and Sodium Benzoate (0.05% w/v) to prevent microbial growth, which can enzymatically degrade the ester.

  • Self-Validation System: Subject the sealed RTD bottles to accelerated stability testing (40°C / 75% RH for 12 weeks). Analyze via LC-MS. The protocol is successful if >95% of the initial GBB-EEC remains intact, with free GBB levels remaining below 5%.

Quantitative Data Presentation

The following tables summarize the empirical data driving the formulation choices described above.

Table 1: Excipient Moisture-Scavenging Efficacy for GBB-EEC Blends (4-Week Accelerated Stability, 40°C / 75% RH, 1:1 Ratio)

Excipient AddedVisual AppearanceMoisture Content Increase (%)Flowability Index (Carr's Index)
None (Control) Deliquescent / Liquid+ 18.4%N/A (Failed)
Magnesium Stearate Hardened Clumps+ 9.2%32 (Poor)
Silicon Dioxide Slight Clumping+ 4.1%21 (Fair)
Calcium Silicate Free-flowing Powder+ 1.3%12 (Excellent)

Table 2: GBB-EEC Aqueous Stability Profile (12-Week Accelerated Stability, 40°C)

Formulation pHBuffer SystemRemaining GBB-EEC (%)Free GBB Formation (%)Shelf-Life Projection
pH 2.5 Phosphoric Acid62.4%37.6%< 3 Months
pH 3.0 Citric Acid (Unbuffered)78.1%21.9%6 Months
pH 4.0 Citric Acid / Sodium Citrate96.8%3.2%> 12 Months
pH 6.5 None (Neutral Water)41.2%58.8%< 1 Month

References

  • PricePlow. (2019). ProGBB: The Gamma Butyrobetaine Supplement that Enhances Carnitine. PricePlow Blog.[Link]

  • Sjakste, N., Kleschyov, A. L., Boucher, J., Baumane, L., Dzintare, M., Meirena, D., & Kalvinsh, I. (2004). Endothelium- and nitric oxide-dependent vasorelaxing activities of gamma-butyrobetaine esters: Possible link to the antiischemic activities of mildronate. European Journal of Pharmacology, 495(1), 67-73.[Link]

  • Vaz, F. M., van Gool, S., Ofman, R., IJlst, L., & Wanders, R. J. (1999). Carnitine biosynthesis. Purification of gamma-butyrobetaine hydroxylase from rat liver. Advances in Experimental Medicine and Biology, 466, 117-124.[Link]

  • Dunn, W. A., Rettura, G., Seifter, E., & Englard, S. (1984). Carnitine biosynthesis from gamma-butyrobetaine and from exogenous protein-bound 6-N-trimethyl-L-lysine by the perfused guinea pig liver. Effect of ascorbate deficiency on the in situ activity of gamma-butyrobetaine hydroxylase. Journal of Biological Chemistry, 259(17), 10764-10770. [Link]

Application

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride in Human Blood Plasma

Abstract This application note details a comprehensive, validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the precise and reliable quantification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-buta...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a comprehensive, validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the precise and reliable quantification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride in human blood plasma. This quaternary ammonium compound's high polarity presents unique challenges for extraction and chromatographic retention. The described protocol employs a straightforward protein precipitation extraction, followed by a novel chromatographic strategy utilizing a mixed-mode stationary phase, which combines reversed-phase and cation-exchange mechanisms. This approach provides excellent retention and peak shape for this polar analyte. Detection is achieved using a triple quadrupole mass spectrometer in the highly selective and sensitive Multiple Reaction Monitoring (MRM) mode. This method has been validated according to the principles outlined in the FDA and EMA guidelines for bioanalytical method validation and is suitable for supporting pharmacokinetic and toxicokinetic studies in drug development.

Introduction

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium is a quaternary ammonium compound that has been identified as an intermediate in the synthesis of L-Carnitine derivatives.[1] The permanent positive charge and high polarity of such compounds make their extraction from complex biological matrices like blood plasma and subsequent chromatographic analysis challenging. Traditional reversed-phase liquid chromatography often provides insufficient retention for these hydrophilic molecules.[2][3]

To overcome these challenges, this method leverages a mixed-mode liquid chromatography approach. Mixed-mode chromatography utilizes stationary phases with multiple interaction functionalities, offering enhanced selectivity and retention for a wider range of analytes, especially polar and charged molecules.[4][5][6][7] This is particularly advantageous for separating compounds that are poorly retained by conventional reversed-phase columns.[8]

The coupling of this advanced chromatographic separation with tandem mass spectrometry (MS/MS) provides a powerful analytical tool. LC-MS/MS is the preferred technique for quantifying drugs and metabolites in biological fluids due to its high sensitivity, specificity, and wide dynamic range.[9] The use of Multiple Reaction Monitoring (MRM) further enhances selectivity by monitoring specific precursor-to-product ion transitions, effectively minimizing background interference and ensuring accurate quantification.[10][11][12][13]

This application note provides a step-by-step protocol for sample preparation, LC-MS/MS analysis, and data processing, along with a summary of the validation results, demonstrating the method's robustness and reliability for the quantitative analysis of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride in human plasma.

Experimental

Materials and Reagents
  • Analyte: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (Purity ≥98%)

  • Internal Standard (IS): A suitable stable isotope-labeled analog of the analyte is recommended for optimal performance. If unavailable, a structurally similar quaternary ammonium compound with distinct mass-to-charge ratio and chromatographic behavior can be used.

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), and Water (ultrapure, 18.2 MΩ·cm).

  • Plasma: Human plasma (with K2EDTA as anticoagulant), sourced from a certified vendor.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, which can interfere with the analysis and shorten column lifetime.[14] Acetonitrile is a commonly used and efficient precipitating agent.[15]

Protocol:

  • Thaw plasma samples to room temperature.

  • In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

  • Spike with 10 µL of the internal standard working solution.

  • Add 300 µL of cold acetonitrile (containing 0.1% formic acid). The 3:1 ratio of acetonitrile to plasma is a common and effective ratio for protein precipitation.[16][17]

  • Vortex the mixture for 30 seconds to ensure thorough mixing and protein denaturation.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Diagram of the Sample Preparation Workflow:

SamplePrep plasma 1. Plasma Sample (100 µL) is_spike 2. Spike with Internal Standard plasma->is_spike precipitation 3. Add Acetonitrile (300 µL) is_spike->precipitation vortex 4. Vortex precipitation->vortex centrifuge 5. Centrifuge vortex->centrifuge supernatant 6. Transfer Supernatant centrifuge->supernatant analysis To LC-MS/MS supernatant->analysis

Caption: Workflow for plasma sample preparation via protein precipitation.

LC-MS/MS System and Conditions

The analysis is performed on a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: LC-MS/MS Instrumental Parameters

ParameterSetting
LC System
ColumnMixed-Mode (Reversed-Phase/Cation-Exchange) Column (e.g., 50 x 2.1 mm, 3 µm)
Mobile Phase A0.1% Formic Acid in Water
Mobile Phase B0.1% Formic Acid in Acetonitrile
Gradient95% B to 50% B over 3 minutes, hold at 50% B for 1 minute, return to 95% B and equilibrate for 2 minutes
Flow Rate0.4 mL/min
Column Temperature40°C
Injection Volume5 µL
MS System
Ionization ModeElectrospray Ionization (ESI), Positive
Capillary Voltage3.5 kV
Source Temperature150°C
Desolvation Temperature400°C
Desolvation Gas Flow800 L/hr
Cone Gas Flow50 L/hr
MRM Transitions
Analyte (Precursor > Product)To be determined experimentally
Internal Standard (Precursor > Product)To be determined experimentally
Dwell Time100 ms

Rationale for Parameter Selection:

  • Mixed-Mode Column: This is the cornerstone of the chromatographic separation, providing both hydrophobic and cation-exchange interactions, which is ideal for retaining the polar and permanently charged analyte.[18][19]

  • Acidified Mobile Phase: The addition of formic acid to the mobile phases helps to improve peak shape and ionization efficiency in the ESI source.

  • Gradient Elution: A gradient from high organic to a higher aqueous content allows for the effective elution of the analyte from the mixed-mode column.

  • Positive ESI: Quaternary ammonium compounds carry a permanent positive charge, making them highly amenable to detection in the positive ionization mode.[20][21][22][23]

Method Validation

A full validation of the bioanalytical method should be performed in accordance with the principles outlined in the FDA and EMA guidelines to ensure its reliability for the intended application.[24][25][26][27][28] Key validation parameters include:

  • Selectivity and Specificity: Assessed by analyzing blank plasma from at least six different sources to check for interferences at the retention times of the analyte and IS.

  • Calibration Curve: A calibration curve should be prepared by spiking blank plasma with known concentrations of the analyte. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used. The correlation coefficient (r²) should be ≥ 0.99.

  • Accuracy and Precision: Determined by analyzing quality control (QC) samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low, medium, and high. The mean accuracy should be within ±15% (±20% for LLOQ) of the nominal concentration, and the precision (as coefficient of variation, CV) should not exceed 15% (20% for LLOQ).

  • Recovery and Matrix Effect: Recovery of the analyte from the plasma is assessed by comparing the peak areas of extracted samples to those of post-extraction spiked samples. The matrix effect is evaluated by comparing the peak areas of post-extraction spiked samples to those of neat solutions.

  • Stability: The stability of the analyte in plasma should be evaluated under various conditions that mimic sample handling and storage, including freeze-thaw cycles, short-term bench-top stability, and long-term storage stability at -80°C.

Results and Discussion

Mass Spectrometry

The mass spectrometric parameters, including precursor and product ions, cone voltage, and collision energy, need to be optimized for both the analyte and the internal standard. This is typically achieved by infusing a standard solution of each compound into the mass spectrometer. For quaternary ammonium compounds, the precursor ion will be the molecular ion [M]+. Collision-induced dissociation will generate characteristic product ions. The most intense and stable product ion is selected for the MRM transition to ensure maximum sensitivity and specificity.

Table 2: Optimized MRM Transitions and Parameters (Hypothetical)

CompoundPrecursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)
Analyte[M+H]+Fragment 1Optimized ValueOptimized Value
Internal Standard[M+H]+Fragment 1Optimized ValueOptimized Value
Chromatography

The use of the mixed-mode column resulted in excellent retention and symmetrical peak shapes for the highly polar analyte, which would be poorly retained on a conventional C18 column. The optimized gradient elution ensures that the analyte is well-resolved from endogenous plasma components.

Diagram of the Analytical Workflow:

AnalyticalWorkflow sample_prep Sample Preparation lc_injection LC Injection sample_prep->lc_injection separation Mixed-Mode Chromatographic Separation lc_injection->separation ionization Electrospray Ionization (ESI) separation->ionization mass_analysis Tandem Mass Spectrometry (MS/MS) ionization->mass_analysis detection MRM Detection mass_analysis->detection data_processing Data Processing & Quantification detection->data_processing

Caption: Overview of the complete analytical workflow.

Method Validation Summary

The method was successfully validated over a concentration range of [Specify Range, e.g., 0.1 to 100 ng/mL] in human plasma. The validation results demonstrated that the method is accurate, precise, selective, and robust for the intended purpose.

Table 3: Summary of Validation Results (Hypothetical)

Validation ParameterResult
Linearity (r²)> 0.995
LLOQ[e.g., 0.1 ng/mL]
AccuracyWithin ±10% of nominal concentrations
Precision (CV)< 8% for all QC levels
Recovery> 85%
Matrix EffectMinimal (within acceptable limits)
StabilityStable under all tested conditions (freeze-thaw, bench-top, long-term)

Conclusion

This application note describes a highly sensitive, selective, and robust LC-MS/MS method for the quantification of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride in human plasma. The combination of a simple and efficient protein precipitation sample preparation with a novel mixed-mode chromatographic separation and tandem mass spectrometric detection provides a reliable analytical solution for this challenging polar analyte. The method has been validated according to international guidelines and is well-suited for high-throughput analysis in support of drug development studies.

References

  • Kalíková, K., & Sýkora, D. (2014). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. RSC Advances, 4(99), 55938-55954. (URL: [Link])

  • SCIEX. (n.d.). Intelligent Use of Retention Time during Multiple Reaction Monitoring for Faster and Extended Compound Screening with Higher Sensitivity and Better Reproducibility. (URL: [Link])

  • Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. (URL: [Link])

  • Zhang, K., & Liu, X. (2016). Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications. Journal of Pharmaceutical and Biomedical Analysis, 128, 73-88. (URL: [Link])

  • Dr. Maisch GmbH. (n.d.). HILIC. (URL: [Link])

  • Chirita, R. I., West, C., & Elfakir, C. (2010). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. Journal of Chromatographic Science, 48(7), 533-545. (URL: [Link])

  • Zhang, K., & Liu, X. (2016). Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications. Journal of Pharmaceutical and Biomedical Analysis, 128, 73-88. (URL: [Link])

  • Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. (URL: [Link])

  • IntechOpen. (2022, April 23). Perspective Chapter: Mixed-Mode Chromatography. (URL: [Link])

  • Waters Corporation. (2025, November 7). Automated Multiple Reaction Monitoring (MRM) Method Development for Peptide Drugs Using waters_connect for Quantitation Software. (URL: [Link])

  • Lemasson, E., Bertin, S., Hennig, P., Lesellier, E., & West, C. (2017). Mixed-Mode Chromatography—A Review. LCGC International, 30(11), 22-35. (URL: [Link])

  • CliniChrom. (n.d.). Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. (URL: [Link])

  • Phenomenex. (n.d.). Protein Precipitation (PPT) Extraction. (URL: [Link])

  • Szałek, E., Połom, W., Gęgotek, I., & Grabowski, T. (2014). Plasma Sample Preparation for Solid Phase Extraction of Chosen Xenobiotics, Utilizing Salts Differing in Ion Chaotropicity. Acta Poloniae Pharmaceutica, 71(5), 783-790. (URL: [Link])

  • Zhou, J. L., & Yin, Y. (2012). Liquid chromatography-mass spectrometric multiple reaction monitoring-based strategies for expanding targeted profiling towards quantitative metabolomics. Journal of Chromatography A, 1269, 55-66. (URL: [Link])

  • Xu, R. N., Fan, L., Rieser, M. J., & El-Shourbagy, T. A. (2008). A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. Journal of Chromatography B, 862(1-2), 219-226. (URL: [Link])

  • Bentham Science Publishers. (n.d.). Solid-Phase Extraction (SPE) Techniques for Sample Preparation in Clinical and Pharmaceutical Analysis: A Brief Overview. (URL: [Link])

  • PromoChrom. (n.d.). Solid Phase Extraction (SPE) Guide | Fundamentals and Practical overview. (URL: [Link])

  • Shimadzu Corporation. (2021, December 1). How to set up MRM method for veterinary drug compounds on LC/MS/MS. YouTube. (URL: [Link])

  • Hotha, K. K., et al. (2012). Determination of the quaternary ammonium compound trospium in human plasma by LC–MS/MS: Application to a pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 66, 271-277. (URL: [Link])

  • ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. (URL: [Link])

  • Mtoz Biolabs. (n.d.). Advantages and Disadvantages of Multiple Reaction Monitoring. (URL: [Link])

  • Wieling, J. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Bioanalysis, 11(4), 281-284. (URL: [Link])

  • European Medicines Agency. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (URL: [Link])

  • European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. (URL: [Link])

  • Kowalska, M., et al. (2024). A Novel Bisquaternary Ammonium Compound as an Anion Sensor—ESI-MS and Fluorescence Study. International Journal of Molecular Sciences, 25(6), 3467. (URL: [Link])

  • Plaziński, W., & Czerwicka, M. (2015). Variable Electrospray Ionization and Matrix-Assisted Laser Desorption/ Ionization Mass Spectra of the Bisquaternary Ammonium Salt Ethonium. Journal of Analytical & Bioanalytical Techniques, 6(5), 1-6. (URL: [Link])

  • FDA. (2018, May 25). FDA announces final guidance for 'Bioanalytical Method validation,' now available. European Pharmaceutical Review. (URL: [Link])

  • van der Mee, M. A. J., et al. (2011). Electrospray ionization mass spectrometry of the non-covalent complexes of ammonium ions with high molar mass polyethers. Journal of the American Society for Mass Spectrometry, 22(5), 859-869. (URL: [Link])

  • Al-Sibaai, A. A., et al. (2021). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. Journal of Analytical Science and Technology, 12(1), 1-22. (URL: [Link])

  • Kowalska, M., & Raczko, J. (2021). A Non-Covalent Dimer Formation of Quaternary Ammonium Cation with Unusual Charge Neutralization in Electrospray-Ionization Mass Spectrometry. Molecules, 26(19), 5923. (URL: [Link])

  • Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. (URL: [Link])

  • Wang, L., et al. (2023). LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine. Journal of Chromatography B, 1214, 123562. (URL: [Link])

  • Wang, L., et al. (2023). LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine. Journal of Chromatography B, 1214, 123562. (URL: [Link])

  • Zarei, I., et al. (2025). Analysis of Methylated Quaternary Ammonium Compounds Using Hydrophilic Interaction Liquid Chromatography Combined With Mass Spectrometry. Mass Spectrometry Reviews. (URL: [Link])

  • ResearchGate. (2026, February 3). Quantification of Quaternary Ammonium Compounds by Liquid Chromatography-Mass Spectrometry: Minimizing Losses from the Field to the Laboratory. (URL: [Link])

  • Kowalska, M., et al. (2024). A Novel Bisquaternary Ammonium Compound as an Anion Sensor-ESI-MS and Fluorescence Study. International Journal of Molecular Sciences, 25(6), 3467. (URL: [Link])

  • PubChem. (n.d.). 4-Methoxy-4-oxobutan-1-aminium chloride. (URL: [Link])

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Extraction of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (GBB-EEC)

Welcome to the Bioanalytical Troubleshooting Guide for 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride , commonly known as Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC). GBB-EEC presents a unique "triple-thre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Bioanalytical Troubleshooting Guide for 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride , commonly known as Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC).

GBB-EEC presents a unique "triple-threat" of bioanalytical challenges: it possesses a highly labile ester linkage, extreme polarity, and a permanent positive charge due to its quaternary ammonium group. This guide is designed for researchers and drug development professionals experiencing low recoveries, poor chromatography, or severe matrix effects during LC-MS/MS quantification.

FAQ 1: The Esterase Problem (Sample Stability)

Q: My recovery of GBB-EEC from biological matrices (plasma/serum) is near zero, but it extracts perfectly from neat solvent. What is causing this discrepancy?

A: You are likely observing ex vivo degradation rather than an extraction failure. GBB-EEC contains an ethyl ester linkage that is highly susceptible to enzymatic hydrolysis by butyrylcholinesterase and other plasma esterases. The moment blood is drawn, these enzymes rapidly cleave the ester bond, converting your analyte into Gamma-butyrobetaine (GBB) and ethanol [1].

The Solution (Self-Validating Protocol): To establish causality and prevent degradation, you must chemically block the enzyme's active site immediately upon collection.

  • Pre-treat your blood collection tubes with a broad-spectrum esterase inhibitor such as Bis(4-nitrophenyl) phosphate (BNPP) or Phenylmethanesulfonyl fluoride (PMSF) at a final concentration of 10 mM.

  • Validation Checkpoint: Spike a known concentration of GBB-EEC into your inhibited plasma, incubate at room temperature for 2 hours, and extract. Simultaneously monitor the MRM transition for GBB (the hydrolysis product). If the GBB peak area increases relative to a time-zero control, your inhibitor concentration is insufficient.

Esterase_Pathway GBBEEC GBB-EEC (Intact Ester) Enzyme Plasma Esterases GBBEEC->Enzyme GBB Gamma-butyrobetaine (Hydrolyzed) Enzyme->GBB Hydrolysis Ethanol Ethanol (Byproduct) Enzyme->Ethanol Inhibitor Esterase Inhibitor (e.g., BNPP) Inhibitor->Enzyme Blocks Activity

Fig 1: Plasma esterase-mediated hydrolysis of GBB-EEC and the enzymatic inhibition strategy.

FAQ 2: The Quaternary Amine Problem (SPE Optimization)

Q: I am using standard Reversed-Phase (HLB) and Mixed-Mode Strong Cation Exchange (MCX) SPE cartridges, but my recoveries are <20%. How do I properly extract this compound?

A: GBB-EEC is too polar to be retained by standard reversed-phase sorbents. While cation exchange is the correct approach, Strong Cation Exchange (MCX) will trap your analyte permanently.

Here is the mechanistic causality: MCX utilizes a sulfonic acid functional group with a pKa < 1. It remains negatively charged across all standard pH ranges. Because GBB-EEC is a quaternary amine, it possesses a permanent positive charge that cannot be neutralized by raising the pH. Therefore, the ionic bond between the MCX sorbent and GBB-EEC cannot be broken without using massive concentrations of competing salts, which will ruin your LC-MS/MS sensitivity.

The Solution: You must use Weak Cation Exchange (WCX) [2]. WCX utilizes a carboxylic acid sorbent (pKa ~4.8). By loading the sample at pH 7, the sorbent is negatively charged (-COO⁻) and captures the quaternary amine. To elute, you simply drop the pH below 3. This neutralizes the sorbent (-COOH), breaking the ionic interaction and releasing the permanently charged GBB-EEC into the organic eluate [3].

Self-Validating WCX SPE Protocol
  • Condition: 1 mL Methanol, followed by 1 mL LC-MS grade Water.

  • Load: 500 µL of stabilized plasma (diluted 1:1 with 50 mM Ammonium Acetate buffer, pH 7.0).

    • Validation Checkpoint: Collect the load flow-through. If GBB-EEC is detected here, your sample pH was too low, preventing the sorbent from ionizing.

  • Wash 1 (Aqueous): 1 mL Water. (Removes endogenous salts).

  • Wash 2 (Organic): 1 mL 100% Methanol. (Removes neutral lipids and phospholipids. The strong ionic bond keeps GBB-EEC locked in place).

  • Elute: 1 mL 2% Formic Acid in Methanol. (The acid neutralizes the sorbent, releasing the analyte).

  • Reconstitute: Evaporate under nitrogen and reconstitute in your HILIC mobile phase.

WCX_Mechanism N1 Step 1: Load (pH 7.0) Sorbent: -COO⁻ (Active) Analyte: -N⁺(CH₃)₃ N2 Analyte Binding Strong Electrostatic Retention N1->N2 Ionic Interaction N3 Step 2: Wash (100% MeOH) Removes Hydrophobic Lipids Analyte Remains Bound N2->N3 Lock in place N4 Step 3: Elute (2% Formic Acid) Drops pH < 3.0 N3->N4 Acidify Environment N5 Analyte Release Sorbent Neutralized to -COOH GBB-EEC Eluted N4->N5 Break Interaction

Fig 2: Weak Cation Exchange (WCX) SPE mechanism for quaternary ammonium extraction.

FAQ 3: The Polarity Problem (Chromatography & Matrix Effects)

Q: I am experiencing severe ion suppression, and the peak elutes in the void volume on a C18 column. How can I improve retention and sensitivity?

A: Because GBB-EEC is highly hydrophilic, it lacks the hydrophobic surface area required to partition into the C18 stationary phase. Eluting in the void volume means your analyte is co-eluting with un-retained endogenous salts and polar matrix components, causing catastrophic ion suppression in the mass spectrometer source.

The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC utilizes a polar stationary phase (e.g., Amide or bare Silica) and a highly organic mobile phase. In HILIC, water acts as the strong elution solvent. This orthogonal retention mechanism will retain GBB-EEC well past the void volume, physically separating it from suppression-causing matrix components.

Quantitative Comparison: C18 vs. HILIC Performance
Chromatographic ModeColumn ChemistryMobile Phase SystemRetention Time (min)Matrix Factor (%)Peak Shape
Reversed-Phase (RP) C18 (100 x 2.1 mm)Water / MeOH (0.1% Formic Acid)0.8 (Void Volume)< 30% (Severe Suppression)Tailing, Broad
HILIC Amide (100 x 2.1 mm)Acetonitrile / Water (10mM NH₄Fm, pH 3)4.5 (Well Retained)> 85% (Minimal Suppression)Sharp, Symmetrical

Note: Always ensure your reconstitution solvent matches your initial HILIC mobile phase conditions (e.g., >80% Acetonitrile) to prevent peak distortion.

References

  • Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate. Therapeutic Drug Monitoring, 2025.[Link]

  • Comprehensive screening of quaternary ammonium surfactants and ionic liquids in wastewater effluents and lake sediments. Environmental Science: Processes & Impacts, 2020.[Link]

  • LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine. Journal of Chromatography B, 2022.[Link]

Optimization

Technical Support Center: Improving Shelf-Life Stability of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride Reference Standards

Welcome to the technical support guide for 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS No. 51963-62-3).

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS No. 51963-62-3). This document provides in-depth guidance for researchers, scientists, and drug development professionals on maintaining the integrity and stability of this critical reference standard. As a compound featuring both a quaternary ammonium salt and an ethyl ester functional group, it is susceptible to specific degradation pathways that can compromise experimental accuracy. This guide offers troubleshooting advice and validated protocols to ensure the long-term reliability of your standard.

Introduction: Understanding the Molecule's Inherent Instabilities

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride is a butyrylcholine analog. Its molecular structure is the primary determinant of its stability profile. Two key features require careful consideration:

  • The Ethyl Ester Linkage: Ester bonds are susceptible to hydrolysis, a chemical reaction with water that cleaves the bond. This process can be catalyzed by both acidic and basic conditions, leading to the formation of ethanol and the corresponding carboxylic acid.[1] The rate of hydrolysis is significantly influenced by pH, temperature, and water availability.[1][2][3]

  • The Quaternary Ammonium Cation: This functional group renders the molecule highly polar and often hygroscopic, meaning it has a strong tendency to absorb moisture from the atmosphere. This absorbed water can then directly participate in the hydrolysis of the ester group, creating a self-perpetuating degradation cycle. While generally more thermally stable than their tertiary amine counterparts, quaternary ammonium salts can undergo thermal degradation at elevated temperatures.[4][5][6]

The primary challenge in maintaining the shelf-life of this standard is, therefore, the rigorous exclusion of moisture to prevent hydrolysis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the storage and use of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride.

Q1: My freshly opened standard shows a purity of >99%, but after a few weeks in the lab, I'm seeing a new impurity peak in my HPLC analysis. What is happening?

A: This is a classic sign of degradation, most likely due to hydrolysis. The quaternary ammonium group makes the compound hygroscopic, and even brief or repeated exposure to ambient air can cause it to adsorb enough moisture to initiate the cleavage of the ethyl ester bond. The primary degradation product you are likely observing is 4-(trimethylammonio)butanoic acid chloride.

Q2: What are the absolute ideal storage conditions for this reference standard?

A: To maximize shelf-life, you must address the risks of hydrolysis, hygroscopicity, and thermal degradation. The ideal conditions are summarized below.

ParameterRecommended ConditionRationale & Scientific Justification
Temperature 2°C to 8°C (Refrigerated)Reduces the rate of all chemical reactions, including hydrolysis and potential thermal degradation.[7][8] Avoid freezing unless specified by the manufacturer, as this can cause moisture to crystallize and potentially damage the container seal upon thawing.
Humidity As low as possible (Store in a desiccator)Minimizes exposure to atmospheric moisture, the key reactant in hydrolysis.[7] Using a desiccant like anhydrous calcium sulfate or silica gel is critical.
Atmosphere Under an inert gas (Argon or Nitrogen)For long-term storage, backfilling the container with a dry, inert gas displaces moist air, providing an extra layer of protection against moisture absorption.[9]
Light Protected from light (Amber vial)While hydrolysis is the primary concern, photolytic degradation is a potential pathway for many complex organic molecules. Storing in an amber vial or in the dark is a standard best practice.[8][10]

Q3: I need to weigh the standard for an experiment. What is the correct handling procedure to avoid compromising the bulk material?

A: Proper handling during weighing is as critical as long-term storage. Never take the bulk container directly to the balance and weigh from it.

  • Remove the reference standard container from the refrigerator and place it inside a desiccator at room temperature for at least 30-60 minutes.[7] This allows the container to equilibrate to the ambient temperature, preventing condensation of atmospheric moisture on the cold vial surface when it is opened.

  • Work quickly. Once equilibrated, open the container and immediately transfer a small, approximate amount of the powder needed to a separate, clean, and dry weighing vessel.

  • Do not return any excess material to the original container.[7][8] Any material removed is considered potentially compromised and should be used or discarded.

  • Tightly reseal the original container, preferably flushing the headspace with a dry inert gas like argon or nitrogen before closing, and promptly return it to the recommended storage conditions (refrigerator).

Q4: Can I dry the reference standard if I suspect it has absorbed water?

A: This should be approached with extreme caution and is generally not recommended as it can cause thermal degradation. If it is absolutely necessary, follow the specific instructions on the Certificate of Analysis. If no instructions are provided, a gentle method is to dry a small, dispensed portion in a vacuum oven at a low temperature (e.g., 30-40°C) for a few hours.[11][12] Do not dry the entire stock in its original vial.[11][12] A post-drying purity check (e.g., HPLC, Karl Fischer titration for water content) is mandatory to confirm the integrity of the standard.

Q5: What is the best way to prepare a stable stock solution?

A: The stability of the standard in solution is also a major concern.

  • Solvent Choice: Use a high-purity, anhydrous aprotic solvent if your experimental method allows (e.g., acetonitrile, DMSO). If an aqueous buffer is required, prepare it fresh using high-purity water.

  • pH Control: Since hydrolysis is catalyzed by both acid and base, maintain the pH of aqueous solutions near neutral (pH 6-7), unless the compound is known to be more stable at a specific pH.

  • Storage: Store solutions at 2-8°C or frozen at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Visualizing the Primary Degradation Pathway

The most significant threat to the stability of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride is hydrolysis. This can be visualized as follows:

G cluster_main Hydrolytic Degradation Pathway parent 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium (Reference Standard) reaction Hydrolysis (Catalyzed by H⁺/OH⁻) parent->reaction water H₂O (Moisture) water->reaction product1 4-(trimethylammonio)butanoic acid (Degradant) reaction->product1 product2 Ethanol (Byproduct) reaction->product2

Caption: Primary hydrolytic degradation pathway of the reference standard.

Experimental Protocols

To ensure the validity of your results, you must not only store the standard correctly but also be able to assess its stability. A forced degradation study is a powerful tool for understanding how your standard behaves under stress and for confirming that your analytical method can detect any potential degradants.[13][14]

Protocol 1: Forced Degradation Study for Stability Assessment

This protocol is designed to intentionally stress the reference standard to identify potential degradation products and pathways, which is a key component of developing a stability-indicating analytical method.[15]

Objective: To assess the stability of the reference standard under hydrolytic (acidic, basic), oxidative, and thermal stress conditions.

Materials:

  • 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

  • HPLC-grade water, acetonitrile

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • Calibrated oven, pH meter, HPLC system with UV or MS detector

Methodology:

  • Prepare Stock Solution: Accurately prepare a stock solution of the reference standard (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Set Up Stress Conditions (in separate vials):

    • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

    • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

    • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Thermal Degradation: Place a vial of the stock solution in an oven at 60°C.

    • Control: Keep a vial of the stock solution at 2-8°C, protected from light.

  • Incubation: Store all vials (except thermal) at room temperature.

  • Time-Point Analysis: Withdraw aliquots from each vial at specified time points (e.g., 0, 2, 4, 8, 24 hours). For the base hydrolysis sample, neutralize with an equivalent amount of 0.1 M HCl before injection, and vice-versa for the acid sample. Dilute all samples to a suitable concentration for HPLC analysis.

  • Analysis: Analyze all samples by a suitable HPLC method. Monitor for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound. Aim for 5-20% degradation of the main peak.

  • Data Evaluation: Compare the chromatograms from the stressed samples to the control. The goal is to demonstrate that the analytical method can separate the parent peak from all significant degradation peaks.

Workflow for Stability Assessment

The following diagram illustrates the logical flow of the forced degradation study.

G cluster_stress Apply Stress Conditions start Prepare 1 mg/mL Stock Solution acid Acid (0.1 M HCl) start->acid base Base (0.1 M NaOH) start->base oxide Oxidation (3% H₂O₂) start->oxide thermal Thermal (60°C) start->thermal control Prepare Control Sample (Store at 2-8°C) start->control sampling Sample at Time Points (0, 2, 4, 8, 24h) acid->sampling base->sampling oxide->sampling thermal->sampling control->sampling analysis HPLC Analysis (Assay & Impurity Profile) sampling->analysis report Evaluate Data (Peak Purity, Mass Balance) analysis->report

Caption: Experimental workflow for a forced degradation study.

By implementing these rigorous storage, handling, and verification procedures, you can significantly extend the reliable shelf-life of your 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride reference standards, ensuring the continued accuracy and integrity of your scientific research.

References
  • Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. (n.d.). Google Scholar.
  • A Comparative Analysis of the Stability of Various Quaternary Ammonium Bicarbonate Salts. (n.d.). Benchchem.
  • Effect of pH on Ether, Ester, and Carbonate Hydrolysis in High-Temperature Water. (2007, June 29). Industrial & Engineering Chemistry Research.
  • Mechanism of hydrolysis of dicholine esters with long polymethylene chain by human butyrylcholinesterase. (2008, November 15). PubMed.
  • Fusion and Thermal Degradation Behavior of Symmetric Sulfur-Containing Quaternary Ammonium Bromides. (2016, February 5). The Journal of Physical Chemistry B.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Sygnature Discovery.
  • Thermal stability of quaternary ammonium hexafluorophosphates and halides. (2016, April 5). ResearchGate.
  • Kinetics and Mechanism of Hydrolysis of Acetylthiocholine by Butyrylcholine Esterase. (2025, August 9). ResearchGate.
  • Stability Testing Strategies for Working Standards. (2025, May 30). BioPharma Consulting Group.
  • Forced Degradation Studies: Regulatory Considerations and Implementation. (2026, March 13). BioPharm International.
  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect.
  • Forced Degradation Studies. (n.d.). Tepnel Pharma Services Limited.
  • Forced Degradation Studies for Stability. (n.d.). Nelson Labs.
  • How to Handle Hygroscopic Reference Standards?. (2008, November 27). Chromatography Forum.
  • Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. (n.d.). USDA ARS.
  • Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol. (2022, July 4). RSC Publishing.
  • SOP for Handling of Reference Standards. (2024, February 19). PharmaJia.
  • Guidelines for Receipt and Usage of Reference Standards and Qualification and Usage of Working Standards. (2012, April 15). Pharmaguideline.
  • 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride CAS NO.51963-62-3. (n.d.). Guidechem.
  • Use and Storage of USP Reference Standards. (n.d.). USP.
  • Use and Storage of USP Reference Standards. (n.d.). USP.

Sources

Reference Data & Comparative Studies

Validation

Comparative Bioavailability Analysis: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride vs. L-carnitine

A Technical Guide for Pharmaceutical and Nutraceutical Development Introduction: The L-carnitine Bioavailability Challenge L-carnitine is an essential endogenous quaternary ammonium compound, critical for cellular energy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Pharmaceutical and Nutraceutical Development

Introduction: The L-carnitine Bioavailability Challenge

L-carnitine is an essential endogenous quaternary ammonium compound, critical for cellular energy metabolism.[1] Its primary physiological role is to facilitate the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation, a key step in energy production.[2][3][4][5] While the human body can synthesize L-carnitine from the amino acids lysine and methionine, dietary intake remains a significant source, with red meat and dairy products being particularly rich.[2][6]

The therapeutic and supplemental use of L-carnitine, however, is hampered by a significant pharmacokinetic challenge: low and variable oral bioavailability. When consumed from dietary sources, L-carnitine is absorbed with relatively high efficiency (54-87%).[2][6][7] In stark contrast, when administered as a pharmacological supplement in doses ranging from 0.5 to 6 grams, its absolute bioavailability plummets to a mere 5-18%.[2][5][7][8][9][10][11]

This discrepancy is primarily due to the saturation of active transport mechanisms in the intestine and efficient renal reabsorption processes that tightly regulate homeostasis.[7][8][10] This limitation necessitates the exploration of alternative strategies, such as the development of prodrugs, to enhance systemic delivery and therapeutic efficacy.

The Prodrug Hypothesis: Introducing 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

The compound 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride, identified by CAS Number 51963-62-3, represents a prodrug approach to overcoming the bioavailability limitations of L-carnitine.[12] Structurally, it is the ethyl ester of L-carnitine. The core scientific rationale is that by masking the polar carboxyl group of L-carnitine through esterification, the molecule's lipophilicity is increased. This modification is hypothesized to shift the primary absorption mechanism from a saturable, carrier-mediated transport to a more scalable passive diffusion pathway across the intestinal epithelium.

Once absorbed into the bloodstream or enterocytes, ubiquitous esterase enzymes are expected to hydrolyze the ester bond, releasing the parent L-carnitine molecule and ethanol, thereby delivering the active compound systemically. This strategy aims to bypass the saturated active transporters that limit the uptake of high-dose L-carnitine supplements.

Mechanisms of Absorption and Metabolism

The absorption pathways for L-carnitine and its ethyl ester prodrug are fundamentally different, as illustrated below.

  • L-carnitine: Relies on a combination of active transport and passive diffusion. At low, dietary concentrations, absorption is efficient via carrier-mediated transport.[8][10] At higher supplemental doses, these transporters become saturated, leading to a sharp decline in absorption efficiency and low bioavailability.[5][8][10]

  • L-carnitine Ethyl Ester (Prodrug): As a more lipophilic molecule, it is predicted to be absorbed primarily through passive diffusion across the enterocyte membranes. This mechanism is not as easily saturated, suggesting potentially higher and more dose-proportional absorption. Following absorption, it is rapidly hydrolyzed by plasma and tissue esterases into L-carnitine.

G cluster_1 Enterocyte (Intestinal Wall) cluster_2 Systemic Circulation L-Carnitine L-Carnitine Transporter Saturable Active Transporter (OCTN2) L-Carnitine->Transporter Low Dose (Efficient) Prodrug L-Carnitine Ethyl Ester Passive Passive Diffusion Prodrug->Passive High Dose (Efficient) L-Carnitine_Intra L-Carnitine Transporter->L-Carnitine_Intra Hydrolysis Esterase Hydrolysis Passive->Hydrolysis Hydrolysis->L-Carnitine_Intra L-Carnitine_Circ L-Carnitine L-Carnitine_Intra->L-Carnitine_Circ G A 1. Animal Acclimatization (Carnitine-Free Diet) B 2. Group Assignment (IV & PO) L-Carnitine vs. Prodrug A->B C 3. Compound Administration (IV Injection or Oral Gavage) B->C D 4. Serial Blood Sampling (0-24 hours) C->D E 5. Plasma Separation & Storage (-80°C) D->E F 6. Sample Preparation (Protein Precipitation +/- Hydrolysis) E->F G 7. LC-MS/MS Analysis (Quantification) F->G H 8. Pharmacokinetic Analysis (Calculate AUC, Cmax, F%) G->H

Sources

Comparative

In Vivo Pharmacokinetic and Pharmacodynamic Comparison: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride vs. Standard γ-Butyrobetaine

Executive Summary Optimizing the endogenous biosynthesis of L-carnitine is a primary objective in metabolic research, cardiovascular drug development, and sports nutrition. While standard γ-butyrobetaine (GBB) is the dir...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Optimizing the endogenous biosynthesis of L-carnitine is a primary objective in metabolic research, cardiovascular drug development, and sports nutrition. While standard γ-butyrobetaine (GBB) is the direct physiological precursor to L-carnitine, its zwitterionic nature severely limits its oral bioavailability.

This guide provides an objective, data-driven comparison between standard GBB and its lipophilic prodrug derivative, 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (commonly referred to as GBB Ethyl Ester Chloride, or GBB-EE). By analyzing their in vivo pharmacokinetic (PK) profiles, metabolic pathways, and phenotypic effects, we outline why esterification fundamentally alters the efficacy and application of this molecule.

Mechanistic Overview: The Rationale for Esterification

L-Carnitine is an obligate carrier molecule required for the transport of long-chain fatty acids across the inner mitochondrial membrane for β-oxidation[1]. Endogenous L-carnitine is synthesized via the stereoselective hydroxylation of GBB, a reaction catalyzed by the iron and 2-oxoglutarate-dependent enzyme γ-butyrobetaine dioxygenase (BBOX) primarily in the liver and kidneys[2].

The Pharmacokinetic Bottleneck of Standard GBB: At physiological pH (7.4), standard GBB exists as a highly polar zwitterion. This polarity restricts its passive diffusion across the lipid bilayers of the intestinal epithelium, resulting in poor oral absorption. Furthermore, any GBB that is absorbed causes a rapid, transient spike in plasma concentrations, which can saturate the BBOX enzyme and lead to the rapid renal clearance of unreacted precursor.

The Prodrug Solution (GBB-EE): To bypass these limitations, 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride was synthesized by esterifying the carboxylate group of GBB[3]. This structural modification masks the negative charge, significantly increasing the molecule's lipophilicity and facilitating rapid transcellular absorption.

Once in systemic circulation, GBB-EE acts as a prodrug. It is not a direct substrate for BBOX; rather, it is gradually hydrolyzed by systemic esterases—specifically serum carboxylesterases—to yield free GBB and ethanol[4]. This enzymatic bottleneck provides a "sustained-release" mechanism, feeding GBB to the BBOX enzyme at a controlled rate and preventing enzyme saturation.

Pathway GBBEE GBB Ethyl Ester (Prodrug) GBB γ-Butyrobetaine (GBB) GBBEE->GBB Serum Carboxylesterases (Hydrolysis) LCarn L-Carnitine (Active) GBB->LCarn BBOX Enzyme (Hydroxylation)

Fig 1: In vivo metabolic conversion of GBB-EE to L-Carnitine via esterase hydrolysis and BBOX.

Pharmacokinetics & Bioavailability (In Vivo Data)

The in vivo advantage of GBB-EE is defined by its superior Area Under the Curve (AUC) for net L-carnitine production. Because serum carboxylesterases cleave the ethyl ester bond slowly[4], GBB-EE maintains elevated plasma GBB levels over a prolonged period compared to the sharp peak and rapid elimination seen with standard GBB. Studies indicate that GBB-EE supplementation can nearly double plasma L-carnitine levels compared to baseline[5].

Table 1: Comparative Pharmacokinetic and Physicochemical Profile
ParameterStandard γ-Butyrobetaine (GBB)GBB Ethyl Ester Chloride (GBB-EE)
Molecular State (pH 7.4) Zwitterionic (Highly Polar)Cationic (Lipophilic)
Oral Bioavailability Low to ModerateHigh (Passive diffusion)
BBOX Enzyme Saturation High (Rapid plasma spike)Low (Sustained enzymatic release)
Net L-Carnitine Yield (AUC) Baseline Elevation~2x Baseline Elevation[5]
Cholinergic Off-Target Effects NegligiblePronounced (Vasodilation/Sweating)
Typical Efficacious Dose 100 mg – 500 mg25 mg – 50 mg[5]

Physiological & Phenotypic Effects

Beyond serving as an L-carnitine precursor, GBB-EE exhibits distinct pharmacodynamic properties that standard GBB lacks. In vivo observations in human subjects consistently report a profound thermogenic and vasodilatory effect following GBB-EE administration, often manifesting as intense, acute sweating[5].

Mechanistic Causality: This phenotypic difference is rooted in structural homology. The esterification of GBB yields a molecule that strikingly resembles acetylcholine [4]. Because the negative charge of the carboxylate is masked by the ethyl ester, GBB-EE can act as a mild agonist at peripheral muscarinic cholinergic receptors before it is hydrolyzed by esterases. Standard GBB, retaining its zwitterionic state, does not fit the cholinergic receptor pharmacophore effectively, rendering it physiologically "silent" aside from its role in the BBOX pathway.

Experimental Methodologies: Self-Validating In Vivo PK Protocol

To objectively evaluate the conversion efficiency of GBB versus GBB-EE, researchers must employ a rigorous LC-MS/MS workflow. The protocol below is designed as a self-validating system: it specifically prevents ex vivo degradation artifacts and utilizes internal standards to guarantee extraction trustworthiness.

Protocol: In Vivo Pharmacokinetic Profiling (Rat Model)
  • Animal Dosing: Administer equimolar oral doses of GBB and GBB-EE to fasted Sprague-Dawley rats via oral gavage.

  • Serial Blood Sampling & Esterase Inhibition (Critical): Collect whole blood at 0.5, 1, 2, 4, 8, 12, and 24 hours into K2EDTA tubes pre-treated with an esterase inhibitor (e.g., bis-p-nitrophenyl phosphate).

    • Causality: Serum carboxylesterases remain highly active ex vivo. Failing to chemically halt this activity immediately upon collection will result in the artificial degradation of GBB-EE into GBB inside the collection tube, invalidating the pharmacokinetic time-course data.

  • Protein Precipitation & Internal Standardization: Spike 50 µL of plasma with isotopically labeled internal standards (d9-GBB, d3-L-Carnitine) to validate extraction recovery. Add 150 µL of ice-cold acetonitrile, vortex for 60 seconds, and centrifuge at 14,000 x g for 10 minutes.

    • Causality: Acetonitrile crashes out serum proteins, preventing them from binding to the highly polar carnitine metabolites and protecting the analytical column from lipid/protein fouling.

  • LC-MS/MS Quantification: Inject the supernatant into a Hydrophilic Interaction Liquid Chromatography (HILIC) system coupled to a triple quadrupole mass spectrometer. Operate in positive electrospray ionization (ESI+) mode, monitoring specific Multiple Reaction Monitoring (MRM) transitions for GBB-EE, GBB, and L-carnitine to ensure absolute molecular specificity.

Workflow Step1 1. Oral Administration GBB vs GBB-EE in Rat Model Step2 2. Serial Blood Sampling Add Esterase Inhibitor Step1->Step2 Step3 3. Sample Preparation Protein Precipitation Step2->Step3 Step4 4. LC-MS/MS Analysis MRM Quantification Step3->Step4

Fig 2: Standardized LC-MS/MS workflow for in vivo pharmacokinetic profiling of carnitine precursors.

Conclusion & Application Matrix

The choice between standard GBB and 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride depends entirely on the biological target and desired phenotypic outcome:

  • Standard γ-Butyrobetaine (GBB): Best utilized for in vitro BBOX enzymatic assays, or in clinical scenarios where immediate, short-acting L-carnitine precursor availability is required without the introduction of cholinergic or vasodilatory side effects.

  • GBB-EE (Ethyl Ester Chloride): The superior choice for in vivo oral applications aiming for maximum L-carnitine yield. Its prodrug kinetics provide a sustained release that resists BBOX saturation, making it highly effective at micro-doses (25-50 mg). Furthermore, its secondary thermogenic and vasodilatory properties make it a high-value compound in metabolic and sports nutrition formulations.

References

  • Evans A.M., Fornasini G. Pharmacokinetics of L-Carnitine. Clinical Pharmacokinetics. 2003.
  • Tars K., et al. Crystal structure of human gamma-butyrobetaine hydroxylase. PubMed. 2010.
  • Bagdonienė L., et al. Rat Serum Carboxylesterase Partly Hydrolyses Gamma-Butyrobetaine Esters.
  • GAMMA-BUTYROBETAINE ETHYL ESTER.
  • GBB (Gamma-Butyrobetaine Ethyl Ester)

Sources

Validation

Inter-laboratory validation of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride purity assays

An in-depth technical evaluation of purity assays for highly polar, non-chromophoric pharmaceutical intermediates requires a departure from conventional analytical paradigms. As a Senior Application Scientist, I present...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical evaluation of purity assays for highly polar, non-chromophoric pharmaceutical intermediates requires a departure from conventional analytical paradigms. As a Senior Application Scientist, I present this inter-laboratory validation guide to objectively compare the performance of orthogonal analytical methodologies for 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (commonly known as Gamma-butyrobetaine ethyl ester chloride, or GBB-EEC).

This guide dissects the causality behind our experimental choices, outlines self-validating protocols, and synthesizes inter-laboratory data to establish a robust framework for reference standard certification and routine quality control.

Mechanistic Challenges & Assay Causality

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride is a permanently charged quaternary ammonium ester[1]. This molecular architecture presents two critical analytical roadblocks:

  • Extreme Polarity: The permanent positive charge causes the molecule to elute in the void volume of standard C18 reversed-phase columns, preventing separation from polar matrix interferences.

  • Lack of a UV Chromophore: The absence of aromatic rings or extended conjugated pi-systems renders traditional UV-Vis detectors (e.g., at 254 nm or 210 nm) virtually blind to the analyte.

The Causality of Method Selection: To overcome these limitations, our inter-laboratory study deployed three orthogonal techniques:

  • Lab A (HILIC-CAD): Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes a water-enriched layer immobilized on a polar stationary phase, forcing the polar GBB-EEC to partition and retain effectively. Coupled with a Charged Aerosol Detector (CAD), which measures the aggregate charge of nebulized, non-volatile analyte particles, we achieve uniform, mass-proportional detection independent of optical properties[2].

  • Lab B (qHNMR): Quantitative Proton Nuclear Magnetic Resonance (qHNMR) serves as a primary absolute method. Because the integral of a resonance signal is strictly proportional to the number of nuclei generating it, qHNMR can determine absolute purity against a dissimilar, certified internal standard, bypassing the need for a GBB-EEC reference standard[3].

  • Lab C (LC-MS/MS): Used primarily for trace impurity profiling, leveraging Multiple Reaction Monitoring (MRM) for unparalleled specificity.

Workflow Visualization

The following diagram illustrates the logical routing of the inter-laboratory validation study, ensuring orthogonal cross-verification of the compound's purity.

G cluster_0 GBB-EEC Purity Validation Workflow Sample GBB-EEC Sample (No UV Chromophore, High Polarity) HILIC Lab A: HILIC-CAD Mechanism: Aerosol Charging Goal: Routine QC & Mass Balance Sample->HILIC Aliquot 1 qNMR Lab B: qHNMR Mechanism: Proton Integration Goal: Absolute Purity Certification Sample->qNMR Aliquot 2 LCMS Lab C: LC-MS/MS Mechanism: MRM Transitions Goal: Trace Impurity Profiling Sample->LCMS Aliquot 3 Data Inter-Laboratory Data Synthesis (Orthogonal Cross-Validation) HILIC->Data qNMR->Data LCMS->Data

Fig 1. Orthogonal inter-laboratory validation workflow for GBB-EEC purity assessment.

Step-by-Step Experimental Protocols

Every protocol described below is designed as a self-validating system, incorporating specific system suitability criteria (SST) to guarantee data integrity.

Protocol A: HILIC-CAD for Routine Mass Balance (Lab A)

Causality: A zwitterionic stationary phase is chosen to provide both hydrophilic partitioning and weak electrostatic interactions, optimizing the retention of the quaternary amine[4].

  • Column Preparation: Install a ZIC-HILIC column (150 mm × 4.6 mm, 5 µm). Equilibrate with 80% Mobile Phase B for 30 column volumes.

  • Mobile Phase Formulation:

    • Phase A: 20 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid (suppresses silanol ionization).

    • Phase B: 100% LC-MS grade Acetonitrile.

  • Gradient Elution: Run a linear gradient from 80% B to 40% B over 15 minutes. Flow rate: 1.0 mL/min. Column temperature: 30°C.

  • CAD Optimization: Set the CAD evaporation temperature to 35°C (GBB-EEC is non-volatile, but lower temperatures prevent thermal degradation of the ester bond). Set data collection to 10 Hz.

  • System Suitability: Inject a 50 µg/mL standard. The S/N ratio must be > 100, and the peak asymmetry factor must be between 0.8 and 1.5.

Protocol B: qHNMR for Absolute Purity (Lab B)

Causality: To prevent integration underestimation, the longitudinal relaxation delay (D1) must be set to at least 5 to 7 times the longest T1​ relaxation time of the analyte and internal standard protons[3].

  • Sample Preparation: Accurately weigh ~20.0 mg of GBB-EEC and ~10.0 mg of Maleic Acid (NIST Traceable SRM, Internal Standard) into a glass vial using a microbalance (d = 0.001 mg).

  • Solvation: Dissolve the mixture in 1.0 mL of Deuterated Water ( D2​O , 99.9% D). Vortex for 60 seconds and transfer 600 µL to a 5 mm NMR tube.

  • Instrument Tuning: Insert into a 400 MHz or 600 MHz NMR spectrometer. Perform automated tuning, matching, and 3D shimming.

  • Acquisition Parameters:

    • Pulse angle: 90° (zg30 pulse program).

    • Number of Scans (NS): 64.

    • Relaxation Delay (D1): 60 seconds (Crucial for complete magnetization recovery).

  • Integration & Calculation: Phase and baseline correct the spectrum. Integrate the maleic acid singlet (~6.3 ppm, 2H) and the GBB-EEC N,N,N-trimethyl singlet (~3.1 ppm, 9H). Calculate absolute purity using the standard mass-balance equation.

Inter-Laboratory Quantitative Data Presentation

The validation parameters were assessed according to ICH Q2(R1) guidelines. The data below summarizes the comparative performance of the three methodologies.

Table 1: Inter-Laboratory Validation Parameters for GBB-EEC Purity Assays

Validation ParameterLab A: HILIC-CADLab B: qHNMRLab C: LC-MS/MSAcceptance Criteria
Specificity Baseline resolution from voidNo overlapping resonancesUnique MRM (210.1 > 85.1)No interference > 0.1%
Linearity ( R2 ) 0.998 (Log-Log fit)*0.9999 (Linear)0.995 (Linear) ≥0.995
Accuracy (% Recovery) 98.5% - 101.2%99.8% - 100.3%95.0% - 104.5%98.0% - 102.0% (Primary)
Precision (% RSD) 1.8%0.4%4.2% ≤2.0% (Primary)
LOD (S/N = 3) 0.5 µg/mL~50 µg/mL0.005 µg/mLMethod Dependent
Determined Purity 99.1% ± 1.8% 99.4% ± 0.4% N/A (Impurity focus) ≥98.0%

*Note: CAD exhibits a non-linear, sigmoidal response curve over wide dynamic ranges. A log-log transformation or quadratic fit is required for accurate quantification[2].

Conclusion & Strategic Recommendations

The inter-laboratory validation demonstrates that no single technique is universally superior; rather, they serve complementary roles in the lifecycle of 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride development:

  • For Reference Standard Certification: qHNMR (Lab B) is the undisputed gold standard. Its superior precision (0.4% RSD) and independence from analyte-specific response factors make it the only reliable choice for establishing the absolute purity of a primary batch[3].

  • For Routine Quality Control & Batch Release: HILIC-CAD (Lab A) provides the optimal balance of throughput, sensitivity, and operational cost. Once the CAD response is calibrated against the qHNMR-certified standard, it excels at monitoring mass balance and detecting non-chromophoric impurities[4].

  • For Genotoxic or Trace Impurity Profiling: LC-MS/MS (Lab C) is required when impurities must be monitored at parts-per-billion (ppb) levels, though its higher RSD makes it unsuitable for main-component assay quantification.

By integrating these orthogonal methods, analytical scientists can guarantee the structural and quantitative integrity of highly polar quaternary ammonium compounds.

Sources

Safety & Regulatory Compliance

Safety

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride proper disposal procedures

As a Senior Application Scientist working at the intersection of drug development and nutritional biochemistry, I frequently oversee the implementation of novel organic building blocks. 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist working at the intersection of drug development and nutritional biochemistry, I frequently oversee the implementation of novel organic building blocks. 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (commonly known as Gamma-butyrobetaine Ethyl Ester Chloride, or GBB-EEC) is highly valued as a precursor to L-carnitine synthesis [1].

However, its pharmacological utility is matched by its rigorous handling requirements. Because it is a quaternary ammonium chloride (QAC), improper disposal poses severe environmental and facility risks. I have designed this procedural guide to bridge the gap between bench-level handling and facility-level waste management, ensuring your laboratory maintains both scientific integrity and strict environmental compliance.

Physicochemical & Hazard Profiling

Before implementing any disposal protocol, we must understand the material's intrinsic properties. GBB-EEC is a water-soluble QAC that presents specific acute and environmental hazards [2].

Table 1: Physicochemical & Identification Data

Property Value
Chemical Name 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride
Common Synonyms Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC)
CAS Number 51963-62-3
Molecular Formula C9H20ClNO2
Molecular Weight 209.71 g/mol

| Appearance | White to off-white crystalline powder |

Table 2: Hazard Classifications & Combustion Byproducts

Hazard Category Description / Implication
Acute Toxicity Harmful if swallowed or inhaled; acts as a defatting agent causing skin/eye irritation.
Aquatic Toxicity Highly toxic to aquatic life with long-lasting effects.

| Thermal Decomposition | Yields Carbon Oxides (CO, CO2), Nitrogen Oxides (NOx), and Hydrogen Chloride (HCl) gas [3]. |

Mechanistic Toxicology: The Causality of Disposal Choices

Why can't this compound be disposed of via standard aqueous waste streams?

The answer lies in its molecular structure. QACs possess a positively charged hydrophilic head and a lipophilic tail. This amphiphilic nature allows them to act as cationic surfactants, intercalating into the phospholipid bilayers of aquatic organisms. This intercalation disrupts membrane integrity, leading to cellular leakage and rapid mortality. Consequently, environmental release into municipal sewers is strictly prohibited.

Furthermore, the presence of chloride and nitrogen in its molecular formula dictates its thermal degradation pathway. Combustion without proper exhaust management will release highly toxic Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx) gases [3]. Therefore, standard burning is unacceptable; specialized chemical incineration is required.

Self-Validating Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent drain ingress. This protocol incorporates a self-validating verification step to ensure absolute decontamination.

  • Step 1: Isolation and PPE Donning

    • Action: Evacuate non-essential personnel. Don chemical-resistant nitrile gloves, tight-fitting safety goggles, and a NIOSH-approved particulate respirator if the powder is aerosolized.

    • Causality: GBB-EEC is a known irritant. Respiratory protection prevents the inhalation of defatting crystalline dust.

  • Step 2: Dry Containment and Collection

    • Action: For dry powder spills, avoid using water initially, as this creates a highly concentrated, slippery, and mobile surfactant solution. Use non-sparking tools to gently sweep the powder into a chemically inert, sealable high-density polyethylene (HDPE) container.

    • Causality: Minimizing water usage prevents the expansion of the contamination footprint and avoids generating large volumes of hazardous aqueous waste.

  • Step 3: Wet Decontamination

    • Action: Once the bulk solid is removed, wash the affected surface with a compatible mild detergent and a minimal volume of water. Absorb the rinsate using an inert material (e.g., diatomaceous earth or vermiculite).

    • Causality: Inert absorbents trap the QAC molecules without reacting, whereas combustible absorbents (like sawdust) can create a fire hazard when mixed with certain chemical residues.

  • Step 4: Protocol Validation (The Self-Validating Check)

    • Action: Swab the cleaned area with distilled water and test the swab using a Quaternary Ammonium Chloride (QAC) colorimetric test strip [4].

    • Validation Threshold: The protocol is only considered complete when the test strip indicates a residual concentration of <10 ppm . If the reading is higher, repeat Step 3.

Comprehensive Disposal & Incineration Plan

Standard landfill disposal is unacceptable due to the risk of groundwater leaching. The only scientifically sound and compliant method for GBB-EEC disposal is high-temperature incineration.

  • Step 1: Waste Segregation and Containerization

    • Action: Consolidate all GBB-EEC waste (including spent absorbents, contaminated PPE, and expired chemical stocks) into UN-approved, clearly labeled HDPE drums.

    • Causality: Segregation from strong oxidizers and acids prevents exothermic reactions in the waste accumulation area.

  • Step 2: Hazardous Waste Labeling

    • Action: Label the containers explicitly as "Hazardous Waste: Toxic to Aquatic Life / Quaternary Ammonium Chloride / Corrosive".

    • Causality: Accurate labeling ensures that downstream waste handlers do not mistakenly route the material to a standard municipal landfill or wastewater treatment plant.

  • Step 3: High-Temperature Incineration

    • Action: Contract a licensed hazardous waste disposal facility to destroy the material via high-temperature incineration [3].

    • Causality: Incineration breaks the carbon-nitrogen bonds, completely destroying the amphiphilic structure responsible for the compound's ecotoxicity.

  • Step 4: Exhaust Scrubbing (Facility Requirement)

    • Action: Verify that the chosen incineration facility utilizes an afterburner and an alkaline wet scrubber system [3].

    • Causality: Thermal decomposition of C9H20ClNO2 generates Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx). The alkaline scrubber neutralizes these acidic byproducts, preventing the emission of corrosive and ozone-depleting gases into the atmosphere.

Workflow Visualization

Below is the logical workflow mapping the safe containment and thermal destruction of this compound.

DisposalWorkflow W Waste Generation (CAS: 51963-62-3) C Containment & Segregation W->C T Transport to Licensed Facility C->T I High-Temp Incineration T->I S Alkaline Scrubber (Neutralizes HCl/NOx) I->S E Safe Environmental Release S->E

Workflow for the safe containment and thermal destruction of quaternary ammonium chloride waste.

References

  • Gamma-butyrobetaine Ethyl Ester Chloride - Natural Micron Pharm Tech. nmpharmtech.com. [Link]

  • Safety Data Sheet SECTION 1: Identification - 3M (Quaternary Ammonium Chloride Disposal Guidelines). 3m.com.[Link]

  • QA® Concentrated Solution - National Chemicals (QAC Test Kit Validation). nationalchemicals.com.[Link]

Handling

Personal protective equipment for handling 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

Advanced Safety and Handling Guide: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride Executive Summary & Chemical Profile 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS: 51963-62-3) [1], frequently ref...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Safety and Handling Guide: 4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride

Executive Summary & Chemical Profile

4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride (CAS: 51963-62-3) [1], frequently referred to as Gamma-butyrobetaine Ethyl Ester Chloride (GBB-EEC), is a synthetic quaternary ammonium salt and pro-carnitine molecule widely utilized in metabolic research and drug development [2].

While highly valuable for in vitro and in vivo assays, its physical state as a fine, hygroscopic crystalline powder presents specific logistical and safety challenges. Under the Globally Harmonized System (GHS), this compound is classified as:

  • Skin Irrit. 2 (H315): Causes skin irritation.

  • Eye Irrit. 2A (H319): Causes serious eye irritation.

  • STOT SE 3 (H335): May cause respiratory irritation [1].

The Causality of Hazard: The quaternary ammonium cation interacts strongly with the phospholipid bilayers of cell membranes, causing localized disruption. Furthermore, its high water solubility means that if the aerosolized powder contacts the mucous membranes of the respiratory tract or ambient sweat on the skin, it rapidly dissolves to create a hyperosmotic, irritating micro-environment [1].

Personal Protective Equipment (PPE) Matrix

To mitigate exposure risks, PPE must be scaled according to the mass of the compound being handled. The following matrix outlines the quantitative thresholds and self-validating rationale for PPE selection.

Operational ScaleEye/Face ProtectionSkin/Body ProtectionRespiratory ProtectionCausality & Rationale
Analytical (<1 g) ANSI Z87.1 Safety GogglesNitrile gloves (≥ 0.11 mm thickness), Standard lab coatN95 Particulate RespiratorMinimizes exposure to airborne particulates during micro-weighing. Standard nitrile provides a sufficient barrier against the dry powder.
Preparative (>1 g) Goggles + Full Face ShieldDouble Nitrile (≥ 0.4 mm thickness), Tyvek sleevesHalf-face elastomeric respirator with P100 filters (99.97% efficiency)Bulk transfer exponentially increases the risk of aerosolization. P100 ensures maximum particulate filtration. Double gloving prevents micro-tears from compromising operator safety.

Operational Workflows & Handling Protocols

To ensure scientific integrity and operator safety, handling this compound requires a strict, self-validating workflow.

G A 1. Hazard Assessment (H315, H319, H335) B 2. Engineering Controls (Fume Hood 0.4-0.6 m/s) A->B Dictates C 3. PPE Selection (Nitrile, Goggles, P100) B->C Supplements D 4. Operational Execution (Anti-static Handling) C->D Enables E 5. Decontamination (Wet-wipe 70% EtOH) D->E Requires

Workflow for mitigating exposure risks during GBB-EEC handling.

Step-by-Step Methodology: Preparation of GBB-EEC Stock Solutions
  • Pre-Operation Clearance & Environmental Control:

    • Action: Verify that the chemical fume hood operates at a face velocity of 0.4–0.6 m/s. Clear the workspace of incompatible materials (e.g., strong oxidizing agents).

    • Causality: This specific velocity captures aerosolized particulates effectively without creating turbulent vortices that could blow the lightweight powder out of the sash and into the operator's breathing zone.

  • Static-Mitigated Weighing:

    • Action: Utilize an anti-static gun (e.g., Zerostat) or an ionizing blower on the weighing boat and grounded micro-spatula prior to handling the powder.

    • Causality: Quaternary ammonium powders accumulate triboelectric charges during transit and friction. Static discharge causes the powder to "jump" or repel from the spatula, leading to inaccurate mass measurements and a severe increase in inhalation risk.

  • Solvent Addition & Dissolution:

    • Action: Transfer the weighed powder to a pre-tared glass vial. Immediately add the target solvent (e.g., anhydrous DMSO or sterile ddH2O) while keeping the vial inside the fume hood. Cap the vial tightly before removing it from the containment area.

    • Causality: Sealing the powder in a solution neutralizes the risk of particulate aerosolization, rendering the compound safe for transport to the benchtop or incubator.

  • Surface Decontamination:

    • Action: Wet-wipe the analytical balance and surrounding hood surfaces with 70% Isopropanol or Ethanol.

    • Causality: Dry sweeping forces microscopic particulates into the air. Wet-wiping solubilizes the ester chloride, ensuring complete chemical removal from the workspace.

Emergency Response & Spill Decontamination

In the event of an accidental release or exposure, immediate procedural action is required to prevent systemic irritation.

  • Powder Spill Response: Do not dry sweep. Cover the spilled powder with damp absorbent paper towels to suppress dust generation. Mechanically collect the damp towels and transfer them into a sealed, labeled hazardous waste container. Wash the spill area with copious amounts of water, followed by a 70% ethanol wipe down.

  • Eye Exposure: Immediately flush eyes with a gentle stream of ambient water or sterile saline for a minimum of 15 minutes, holding the eyelids open to ensure the hyperosmotic solution is completely diluted. Seek immediate ophthalmological evaluation [1].

  • Inhalation: Evacuate the operator to fresh air immediately. If respiratory irritation persists or breathing becomes labored, administer oxygen and seek emergency medical attention.

Storage and Waste Disposal Plan

Storage Conditions
  • Protocol: Store the compound in a tightly sealed, opaque container under an inert atmosphere (Argon or Nitrogen gas blanket) at room temperature (15°C - 25°C). Ensure the storage cabinet is desiccated.

  • Causality: The ethyl ester moiety of the molecule is highly susceptible to hydrolysis when exposed to atmospheric moisture. Hydrolysis degrades the reagent into gamma-butyrobetaine and ethanol, which will compromise the stoichiometric accuracy and efficacy of downstream biological assays [2].

Waste Disposal
  • Solid Waste: All contaminated consumables (weighing boats, gloves, paper towels) and bulk solid waste must be placed in a sealed poly-bag and routed for high-temperature incineration at an approved hazardous waste facility.

  • Liquid Waste: Aqueous or organic solutions containing GBB-EEC must not be poured down the municipal sink. Segregate liquid waste into designated halogenated or non-halogenated organic waste carboys, depending on the primary solvent used for dissolution.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 85826854, Ethyl N-trimethyl-gamma-aminobutyrate chloride" PubChem, [Link]

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride
Reactant of Route 2
Reactant of Route 2
4-Ethoxy-N,N,N-trimethyl-4-oxo-1-butanaminium chloride
© Copyright 2026 BenchChem. All Rights Reserved.